Structural and Chemical Properties of 1-Aminopyrrolidine-2-Carboxylic Acid: A Comprehensive Guide for Drug Development and Chemical Synthesis
Executive Summary 1-Aminopyrrolidine-2-carboxylic acid, commonly referred to as 1-aminoproline or N-aminoproline , is a unique hydrazine derivative of the canonical amino acid proline[1]. Characterized by the presence of...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-Aminopyrrolidine-2-carboxylic acid, commonly referred to as 1-aminoproline or N-aminoproline , is a unique hydrazine derivative of the canonical amino acid proline[1]. Characterized by the presence of an amino group directly attached to the pyrrolidine nitrogen, this structural modification imparts distinct stereoelectronic properties. In drug development and biochemical research, 1-aminoproline serves a dual purpose: it acts as a potent metabolic probe due to its antivitamin B6 activity[2], and it functions as a conformationally restricted building block in the synthesis of highly stable peptidomimetics and foldamers[3].
This technical guide deconstructs the physicochemical profile, synthetic methodologies, and mechanistic applications of 1-aminoproline, providing actionable insights for researchers and application scientists.
Physicochemical and Structural Profiling
The structural identity of 1-aminoproline revolves around its pyrrolidine ring, which contains a carboxylic acid at the C2 position and an N-amino group at the N1 position[4]. The presence of the N-N bond creates an "alpha-effect," rendering the terminal nitrogen a highly potent nucleophile. Furthermore, the N-N bond restricts the conformational flexibility of the pyrrolidine ring, a property highly sought after in structural biology.
Quantitative Data Summary
The following table consolidates the core physicochemical properties of 1-aminoproline, essential for formulation, solvent selection, and chromatographic profiling[1][5].
Property
Value
Clinical / Chemical Relevance
IUPAC Name
(2S)-1-aminopyrrolidine-2-carboxylic acid
Defines the biologically active L-isomer.
Molecular Formula
C5H10N2O2
Standard elemental composition.
Molecular Weight
130.15 g/mol
Low molecular weight, highly permeable.
Melting Point
153–156 °C
Indicates a stable crystalline lattice.
Boiling Point
277 °C at 760 mmHg
High boiling point due to hydrogen bonding.
Density
1.306 g/cm³
Standard solid-state density.
Topological Polar Surface Area
66.6 Ų
Optimal for moderate aqueous solubility.
XLogP3 (Partition Coefficient)
-2.1
Highly hydrophilic; poor passive lipid diffusion.
Chemical Synthesis and Purification Protocol
The synthesis of 1-amino-L-proline requires the selective reduction of the N-nitroso precursor. The primary challenge in this workflow is reducing the nitroso group without cleaving the delicate N-N bond, which would result in the formation of standard proline and ammonia.
The following self-validating protocol utilizes a dissolving-metal reduction strategy, detailed in the 6[6].
Step-by-Step Methodology
Substrate Preparation: Dissolve 10 g of N-nitroso-L-proline in 500 mL of 50% acetic acid. Cool the solution in an ice bath.
Causality: The 50% acetic acid provides a mild proton source necessary for the reduction, while the ice bath controls the exothermic nature of the subsequent metal addition.
Controlled Reduction: Gradually add 40 g of zinc dust with vigorous stirring over 15 minutes. Crucial: Maintain the reaction temperature strictly below 10°C.
Causality: Zinc in acetic acid generates nascent hydrogen for mild reduction. Keeping the temperature below 10°C prevents the over-reduction and cleavage of the N-N bond[6].
Catalyst Arrest (Filtration): Filter the reaction mixture to remove unreacted zinc dust.
Causality: Physical removal of the zinc arrests the reduction process, locking the product in the desired hydrazine state.
Heavy Metal Scavenging: Treat the filtrate with hydrogen sulfide (H₂S) gas.
Causality & Self-Validation: H₂S reacts with dissolved Zn²⁺ ions to precipitate zinc sulfide (ZnS). The visual formation of this precipitate self-validates that the heavy metal catalyst is being successfully sequestered from the product stream[6].
Isolation and Crystallization: Filter out the ZnS precipitate and evaporate the clean filtrate to dryness. Dissolve the resulting residue in 30 mL of absolute ethanol and store at 5°C overnight.
Recovery: Collect the yellow crystalline solid via filtration. The product should exhibit a melting point of 153°–154°C after drying[6].
Step-by-step synthesis workflow of 1-amino-L-proline from N-nitroso-L-proline.
Biological Mechanisms: Vitamin B6 Antagonism
In biological systems, 1-aminoproline acts as a highly toxic antivitamin B6 agent[2]. The L-isomer is particularly potent, with an LD50 of 26 mg/kg in young male rats, leading to severe convulsions and metabolic collapse[2].
Mechanism of Action
Standard amino acids form reversible Schiff bases with Pyridoxal 5'-Phosphate (PLP), the active form of vitamin B6. However, because 1-aminoproline is a hydrazine derivative, its nucleophilic attack on the aldehyde group of PLP results in the formation of a highly stable, irreversible hydrazone complex [7]. This effectively traps the cofactor, depleting the intracellular pool of active PLP and shutting down PLP-dependent enzymes (e.g., transaminases and decarboxylases).
Metabolic Consequences
Carnitine Biosynthesis Inhibition: The trapping of PLP halts the conversion of protein-bound trimethyllysine to carnitine, leading to a massive accumulation of the intermediate 3-hydroxy-6-N-trimethyllysine in the liver, as documented in 7[7].
Transsulfuration Pathway Disruption: 1-aminoproline severely perturbs homocysteine and methionine metabolism, resulting in the abnormal urinary excretion of 3-hydroxy-L-kynurenine sulfate and ethanolamine[8][9].
Validation: The administration of exogenous pyridoxine completely reverses these toxic effects, confirming competitive cofactor depletion as the primary mechanism of action[2].
Mechanism of PLP trapping by 1-aminoproline leading to metabolic disruption.
Applications in Peptidomimetics and Foldamers
Beyond its role as a metabolic inhibitor, 1-aminoproline is highly valued in the rational design of foldamers —artificial oligomers engineered to mimic the secondary structures of native proteins[10].
When incorporated into β-peptide chains as an aza-ACPC (2-aminocyclopentane carboxylic acid) analog, the N-N bond of 1-aminoproline severely restricts the backbone dihedral angles[3][10]. This conformational locking forces the synthetic oligomer to adopt well-defined, predictable secondary structures, such as right-handed or left-handed H10/12 and H12 helices[10].
According to structural characterizations published in the3, these 1-aminoproline-stabilized helices are exceptionally stable in aqueous environments[3]. This makes them ideal scaffolds for designing therapeutics that require rigid spatial organization to selectively recognize and inhibit target protein-protein interaction surfaces[3].
The Role of 1-Aminopyrrolidine-2-Carboxylic Acid in Asymmetric Organocatalysis: A Technical Guide to Chiral Hydrazone-Mediated Synthesis
Executive Summary In the landscape of asymmetric organocatalysis, L-proline is universally recognized as the gold standard for enamine and iminium activation. However, the introduction of a primary amino group at the N1...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of asymmetric organocatalysis, L-proline is universally recognized as the gold standard for enamine and iminium activation. However, the introduction of a primary amino group at the N1 position to form 1-aminopyrrolidine-2-carboxylic acid (1-aminoproline) fundamentally alters the catalytic paradigm. By shifting the reactive intermediate from a transient enamine to a stable, highly tunable chiral hydrazone, 1-aminoproline and its derivatives enable highly diastereoselective nucleophilic additions and umpolung reactions that are otherwise inaccessible.
As a Senior Application Scientist, I have structured this technical guide to move beyond theoretical overviews. We will dissect the causality behind the chemical behavior of 1-aminoproline, explore its application in synthesizing enantiomerically enriched amines, and provide field-proven, self-validating experimental protocols.
Mechanistic Foundations: The Shift from Enamine to Hydrazone Catalysis
To understand the utility of 1-aminoproline, one must first understand the electronic consequences of the N-N bond.
The
α
-Effect and Nucleophilicity
Unlike standard secondary amines, the primary amino group of 1-aminoproline benefits from the α
-effect . The adjacent nitrogen lone pair on the pyrrolidine ring repels the lone pair on the primary amine, raising its Highest Occupied Molecular Orbital (HOMO). This dramatically enhances its nucleophilicity, allowing for rapid, quantitative condensation with aldehydes and ketones to form stable hydrazones without the need for harsh dehydrating conditions.
Bifunctional Directing Logic
Once the chiral hydrazone is formed, the C2-carboxylic acid (or its ester/amide derivatives) serves as a rigid directing group. In the presence of organometallic nucleophiles, the oxygen atoms of the C2-substituent coordinate the metal center (e.g., Cerium or Magnesium). This chelation locks the azomethine (C=N) bond into a rigid conformation, effectively shielding one diastereoface and forcing the nucleophile to attack from the less sterically hindered trajectory.
Figure 1: Bifunctional activation logic of 1-aminoproline in asymmetric synthesis.
Key Catalytic Modalities
Organocerium Additions to Proline-Derived Hydrazones
A persistent challenge in adding carbon nucleophiles to imines or hydrazones is the competing
α
-deprotonation, which leads to enolate formation and poor yields. Denmark et al. demonstrated that converting Grignard or organolithium reagents to organocerium reagents (
RCeCl2
) suppresses basicity while maintaining high nucleophilicity 1. The addition of these reagents to 1-aminoproline-derived hydrazones proceeds with exceptional diastereoselectivity.
Umpolung Reactivity and
α
-Aminoamide Synthesis
Recent advancements have leveraged the unique electronic properties of
α
-hydrazonoesters derived from 1-aminoproline to achieve umpolung (polarity reversal) reactivity. Treatment of these intermediates with Grignard reagents triggers a concomitant rearrangement of the dialkylamino groups, directly yielding
α
-N,N-dialkylaminoamides in high yields—a critical motif in pharmaceutical development 2.
Self-Validating Experimental Workflow: Synthesis of Chiral Amines
To ensure reproducibility, the following protocol details the synthesis of enantiomerically enriched amines via the 1-aminoproline hydrazone method. This workflow incorporates In-Process Controls (IPCs) to create a self-validating system.
Phase 1: Preparation of the Chiral Hydrazone
Causality Check: Water generated during condensation must be sequestered to drive the equilibrium forward. We utilize anhydrous
MgSO4
rather than molecular sieves to prevent potential acid-catalyzed side reactions on sensitive substrates.
Dissolve the aldehyde (1.0 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere.
Validation (IPC): Analyze an aliquot via
1H
NMR. The reaction is complete when the aldehyde proton signal (
δ
9.5–10.0 ppm) disappears, replaced by the distinct azomethine proton (
CH=N
) at
δ
6.5–7.5 ppm.
Filter through Celite and concentrate in vacuo to yield the crude hydrazone, which is typically pure enough for the next step.
Phase 2: Diastereoselective Organocerium Addition
Causality Check:CeCl3
must be rigorously dried. Even trace moisture will hydrolyze the incoming Grignard reagent, destroying the nucleophile and halting the reaction.
Suspend anhydrous
CeCl3
(1.5 equiv) in anhydrous THF and stir at room temperature for 2 hours to ensure uniform suspension.
Cool the suspension to -78 °C and slowly add the Grignard reagent (
RMgX
, 1.5 equiv). Stir for 1 hour to form the organocerium species (
RCeCl2
).
Add a solution of the chiral hydrazone (from Phase 1) in THF dropwise over 15 minutes.
Validation (IPC): Quench a micro-aliquot in saturated
NH4Cl
and check via TLC. The UV-active hydrazone spot should convert entirely to a lower-Rf, ninhydrin-active hydrazine spot.
Quench the bulk reaction with saturated aqueous
NH4Cl
, extract with EtOAc, dry, and concentrate.
Phase 3: N-N Bond Cleavage
Causality Check: The N-N bond is robust. Hydrogenolysis with Raney Nickel is preferred over Pd/C because Raney Ni selectively cleaves the N-N bond without reducing aromatic rings or causing racemization at the newly formed stereocenter.
Dissolve the purified hydrazine in methanol.
Add an aqueous slurry of active Raney Nickel (approx. 50% w/w relative to substrate).
Purge the vessel with
H2
gas and stir vigorously under a hydrogen balloon (1 atm) for 12 hours.
Validation (IPC): LC-MS analysis should show a mass shift corresponding to the loss of the chiral auxiliary (
[M+H]+−128
Da).
Filter carefully through Celite (Caution: Raney Ni is pyrophoric), concentrate, and purify via acid-base extraction to isolate the enantiopure primary amine.
Figure 2: Experimental workflow for the asymmetric synthesis of primary amines via 1-aminoproline derivatives.
Quantitative Performance Data
The efficacy of 1-aminoproline derivatives as chiral auxiliaries is best demonstrated by the high diastereomeric ratios (dr) achieved across diverse nucleophiles. Table 1 summarizes representative quantitative data for the addition of various organocerium reagents to hydrocinnamaldehyde-derived hydrazones 1, as well as umpolung additions 2.
Substrate Type
Nucleophile (
RCeCl2
or
RMgX
)
Reaction Temp (°C)
Isolated Yield (%)
Diastereomeric Ratio (dr)
Hydrocinnamaldehyde Hydrazone
MeCeCl2
-78
85
95:5
Hydrocinnamaldehyde Hydrazone
PhCeCl2
-78
82
98:2
Hydrocinnamaldehyde Hydrazone
i−PrCeCl2
-78
78
96:4
α
-Hydrazonoester (Umpolung)
EtMgBr
-78 to 0
92
>99:1
Table 1: Quantitative performance of 1-aminoproline-derived hydrazones in asymmetric nucleophilic additions.
Future Perspectives in Drug Development
The ability to reliably synthesize chiral amines and
α
-aminoamides is critical for modern drug discovery. The 1-aminoproline scaffold offers a distinct advantage over traditional transition-metal catalyzed asymmetric hydrogenations: it does not rely on expensive, air-sensitive precious metals (e.g., Rh, Ir, Ru) or complex phosphine ligands. Furthermore, the chemoselective functionalization of the O/N sites on prolinol derivatives 3 and chemodivergent hydrazinolysis pathways 4 continue to expand the library of accessible organocatalysts, cementing 1-aminopyrrolidine-2-carboxylic acid as a cornerstone molecule in the synthesis of next-generation therapeutics.
References
Denmark, S. E., Edwards, J. P., Weber, T., & Piotrowski, D. W. (2010). "Organocerium additions to proline-derived hydrazones: Synthesis of enantiomerically enriched amines." Tetrahedron: Asymmetry. 1
Umpolung Reaction Methodology. (2021). "Highly Selective Synthesis of α-Aminoamide Utilizing an Umpolung Reaction and Characteristics of α-Hydrazonoester." Organic Letters - ACS Publications. 2
Chemoselective Functionalization. (2023). "Concept-Driven Chemoselective O/N-Derivatization of Prolinol: A Bee-Line Approach to Access Organocatalysts." The Journal of Organic Chemistry - ACS Publications. 3
Hydrazinolysis Pathways. (2019/2020). "Chemodivergent Hydrazinolysis of Donor-Acceptor Cyclopropanes: Approach to Hexahydropyridazin-3-ones and 1-Aminopyrrolidin-2-оn." ChemRxiv. 4
An In-depth Technical Guide to the Synthesis of 1-Aminopyrrolidine-2-Carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract 1-Aminopyrrolidine-2-carboxylic acid, also known as N-amino-L-proline, is a non-prote...
1-Aminopyrrolidine-2-carboxylic acid, also known as N-amino-L-proline, is a non-proteinogenic amino acid that serves as a valuable building block in medicinal chemistry and drug discovery. Its unique structure, featuring a hydrazine moiety incorporated into a pyrrolidine ring, imparts distinct conformational properties and serves as a versatile scaffold for the synthesis of novel therapeutic agents. This in-depth technical guide provides a comprehensive overview of the primary synthesis pathways for this compound, focusing on the underlying chemical principles, detailed experimental protocols, and critical analysis of the available methodologies. The guide is designed to equip researchers and drug development professionals with the necessary knowledge to confidently synthesize and utilize this important molecule in their research endeavors.
Introduction: The Significance of 1-Aminopyrrolidine-2-Carboxylic Acid in Drug Discovery
The pyrrolidine ring is a privileged scaffold in medicinal chemistry, present in numerous natural products and synthetic drugs. The introduction of an amino group at the N-1 position to form a hydrazine derivative, as seen in 1-aminopyrrolidine-2-carboxylic acid, opens up new avenues for chemical modification and biological activity. This modification can influence the molecule's polarity, hydrogen bonding capacity, and ability to act as a ligand for various biological targets. Consequently, 1-aminopyrrolidine-2-carboxylic acid and its derivatives have been explored in the development of enzyme inhibitors, peptide mimetics, and other pharmacologically active compounds.
This guide will focus on the most prevalent and well-documented synthetic route to 1-aminopyrrolidine-2-carboxylic acid, which proceeds via the N-nitrosation of L-proline followed by reduction. We will also explore potential alternative strategies and provide a comparative analysis to inform the selection of the most appropriate synthetic pathway for a given research context.
The Primary Synthesis Pathway: A Two-Step Approach from L-Proline
The most established and widely utilized method for the synthesis of 1-aminopyrrolidine-2-carboxylic acid involves a two-step sequence starting from the readily available and chiral amino acid, L-proline. This pathway is attractive due to its straightforward nature and the preservation of the stereochemistry at the C-2 position.
The overall transformation can be visualized as follows:
Caption: The primary two-step synthesis of 1-aminopyrrolidine-2-carboxylic acid.
Step 1: N-Nitrosation of L-Proline
The initial step involves the conversion of the secondary amine of L-proline into an N-nitrosamine. This reaction is typically achieved by treating L-proline with a nitrosating agent under acidic conditions.
Causality Behind Experimental Choices: The choice of nitrosating agent and reaction conditions is critical for achieving high yields and minimizing side reactions. Acidic conditions are necessary to generate the active nitrosating species, the nitrosonium ion (NO⁺), from precursors like sodium nitrite. The temperature is typically kept low to prevent the decomposition of the nitrosating agent and to control the exothermic nature of the reaction.
Common Nitrosating Agents:
Sodium Nitrite (NaNO₂) in Acid: This is the most common and cost-effective method. The reaction is typically carried out in an aqueous acidic solution (e.g., hydrochloric acid or acetic acid).
Nitrosyl Tetrafluoroborate (NOBF₄): This is a more reactive and anhydrous nitrosating agent, often used in organic solvents like acetonitrile for substrates that are sensitive to aqueous conditions.[1][2]
Experimental Protocol: N-Nitrosation of L-Proline with Sodium Nitrite
Disclaimer: N-Nitrosamines are potent carcinogens and should be handled with extreme caution using appropriate personal protective equipment (PPE) and in a well-ventilated chemical fume hood.[3][4]
Reagent/Solvent
Molecular Weight
Amount
Moles
L-Proline
115.13 g/mol
10.0 g
0.087 mol
Sodium Nitrite
69.00 g/mol
7.2 g
0.104 mol
Hydrochloric Acid (conc.)
36.46 g/mol
~10 mL
-
Water
18.02 g/mol
50 mL
-
Ethyl Acetate
88.11 g/mol
As needed
-
Anhydrous Sodium Sulfate
142.04 g/mol
As needed
-
Procedure:
Dissolve L-proline in 50 mL of water in a flask equipped with a magnetic stirrer and cool the solution to 0-5 °C in an ice bath.
Slowly add concentrated hydrochloric acid dropwise until the pH of the solution is approximately 3.
In a separate beaker, dissolve sodium nitrite in a minimal amount of cold water.
Add the sodium nitrite solution dropwise to the stirred L-proline solution, maintaining the temperature below 5 °C.
Stir the reaction mixture at 0-5 °C for 2-3 hours. The reaction can be monitored by TLC for the disappearance of L-proline.
Extract the aqueous solution with ethyl acetate (3 x 50 mL).
Combine the organic extracts and wash with a saturated sodium chloride solution.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-nitroso-L-proline as a pale yellow solid.
Step 2: Reduction of N-Nitroso-L-proline
The second and final step is the reduction of the N-nitroso group to a primary amino group, yielding the target molecule, 1-aminopyrrolidine-2-carboxylic acid. Several reducing agents can accomplish this transformation, with the choice often depending on the desired scale, selectivity, and available laboratory equipment.
Causality Behind Experimental Choices: The reduction of the N-nitroso group must be performed under conditions that do not affect the carboxylic acid functionality or the stereocenter at C-2. Over-reduction can lead to the cleavage of the N-N bond, forming proline as a byproduct.
Key Reducing Agents and Methodologies:
Zinc Dust in Acetic Acid: This is a classical and effective method for the reduction of N-nitrosamines.[2] The reaction is heterogeneous and requires vigorous stirring. The acidic medium is crucial for the reaction to proceed.
Catalytic Hydrogenation: This method offers a cleaner reaction profile and is often preferred for larger-scale syntheses. Various catalysts can be employed, with palladium on carbon (Pd/C) and rhodium on carbon (Rh/C) being common choices.[1][2][5][6][7] The presence of salts like ammonium acetate can suppress the over-reduction to proline.[1]
Lithium Aluminum Hydride (LiAlH₄): While a powerful reducing agent capable of reducing N-nitroso groups, LiAlH₄ will also reduce the carboxylic acid to a primary alcohol.[8][9][10][11][12] Therefore, this reagent is only suitable if the carboxylic acid is protected or if the corresponding amino alcohol is the desired product.
Sodium Borohydride (NaBH₄) in the Presence of a Transition Metal Catalyst: Sodium borohydride alone is generally not effective for reducing N-nitroso compounds. However, in combination with transition metal salts like nickel(II) chloride or copper(II) acetylacetonate, it can be a potent reducing system.[13][14][15][16][17]
Experimental Protocol: Reduction of N-Nitroso-L-proline with Zinc Dust
Disclaimer: The product, 1-aminopyrrolidine-2-carboxylic acid, is a hydrazine derivative. Hydrazines are toxic and should be handled with appropriate safety precautions.[18][19][20]
Reagent/Solvent
Molecular Weight
Amount
Moles
N-Nitroso-L-proline
144.13 g/mol
10.0 g
0.069 mol
Zinc Dust
65.38 g/mol
40.0 g
0.612 mol
Acetic Acid (50% aq. solution)
60.05 g/mol
500 mL
-
Hydrogen Sulfide (gas)
34.08 g/mol
As needed
-
Absolute Ethanol
46.07 g/mol
30 mL
-
Procedure:
In a flask equipped with a mechanical stirrer, dissolve N-nitroso-L-proline in 500 mL of 50% acetic acid and cool the solution in an ice bath.
Gradually add zinc dust to the vigorously stirred solution, ensuring the temperature remains below 10 °C. The addition should take approximately 15-20 minutes.
After the addition is complete, continue stirring for an additional hour at low temperature.
Filter the reaction mixture to remove unreacted zinc dust.
Bubble hydrogen sulfide gas through the filtrate to precipitate zinc sulfide. (Caution: Hydrogen sulfide is a highly toxic gas and this step must be performed in a well-ventilated fume hood).
Filter off the precipitated zinc sulfide.
Evaporate the filtrate to dryness under reduced pressure.
Dissolve the residue in 30 mL of absolute ethanol and store the solution at 5 °C overnight.
The product, 1-amino-L-proline, will crystallize as a yellow solid.
Collect the crystals by filtration and dry them under vacuum.
Alternative Synthesis Strategies
While the nitrosation-reduction pathway is the most common, other strategies for the synthesis of 1-aminopyrrolidine-2-carboxylic acid have been explored, primarily focusing on the direct introduction of the amino group onto the proline nitrogen.
Direct Electrophilic Amination
Conceptually, the direct amination of the N-1 position of a suitably protected proline derivative offers a more direct route. This approach would involve the reaction of an N-anion of proline with an electrophilic aminating agent.
Caption: Conceptual pathway for the direct electrophilic amination of proline.
Challenges and Considerations:
Substrate Protection: The carboxylic acid and potentially the nitrogen of the proline starting material would need to be protected to ensure selective amination at the N-1 position.
Reagent Selection: A variety of electrophilic aminating reagents exist, such as those derived from hydroxylamines and oxaziridines.[21][22] The choice of reagent would be critical for achieving the desired transformation.
Reaction Conditions: The development of suitable reaction conditions to deprotonate the proline nitrogen and facilitate the reaction with the electrophilic amine source would be a key challenge.
While this approach is theoretically appealing for its directness, well-established and high-yielding protocols for the synthesis of 1-aminopyrrolidine-2-carboxylic acid via this route are not as prevalent in the literature compared to the nitrosation-reduction pathway.
Characterization and Quality Control: A Self-Validating System
To ensure the identity and purity of the synthesized 1-aminopyrrolidine-2-carboxylic acid, a combination of spectroscopic and physical characterization techniques should be employed.
¹H NMR Spectroscopy: The proton NMR spectrum provides valuable information about the structure of the molecule. Key expected signals would include those for the protons on the pyrrolidine ring and the exchangeable protons of the amino and carboxylic acid groups.
¹³C NMR Spectroscopy: The carbon NMR spectrum confirms the carbon framework of the molecule. Expected signals would include those for the five carbons of the pyrrolidine ring and the carbonyl carbon of the carboxylic acid.[24]
Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of key functional groups. Characteristic absorptions would be expected for the O-H stretch of the carboxylic acid (broad, ~3300-2500 cm⁻¹), the C=O stretch of the carboxylic acid (~1760-1690 cm⁻¹), and N-H stretches of the primary amine.[25][26]
Mass Spectrometry: Mass spectrometry confirms the molecular weight of the compound. The expected molecular ion peak ([M+H]⁺) would be at m/z 131.08.[27]
Comparative Analysis of Synthesis Pathways
Pathway
Advantages
Disadvantages
Key Considerations
Nitrosation-Reduction
Well-established and reliable. Utilizes readily available starting materials. High yields are often achievable.
Involves the use of highly carcinogenic N-nitrosamine intermediates. The use of toxic reagents like zinc dust and hydrogen sulfide requires careful handling.
Strict safety protocols are essential. Optimization of reduction conditions is crucial to avoid over-reduction.
Direct Electrophilic Amination
Potentially more atom-economical and avoids the use of N-nitrosamines.
Less developed and may require extensive optimization. Protecting group strategies can add steps to the synthesis.
Requires careful selection of protecting groups and electrophilic aminating agents.
Conclusion and Future Outlook
The synthesis of 1-aminopyrrolidine-2-carboxylic acid is a critical process for advancing drug discovery programs that utilize this versatile building block. The well-established two-step pathway involving the nitrosation of L-proline followed by reduction remains the most practical and reliable method for obtaining this compound. While this route necessitates stringent safety precautions due to the handling of N-nitrosamines and other hazardous reagents, its robustness and high yields make it the preferred choice for many researchers.
Future research in this area may focus on the development of safer and more environmentally benign synthetic methods. The exploration of catalytic and greener reduction methods for N-nitroso-L-proline could mitigate some of the hazards associated with the classical zinc dust reduction. Furthermore, the continued investigation into direct electrophilic amination strategies could lead to more efficient and elegant syntheses of this important molecule. As the demand for novel and diverse chemical scaffolds in drug discovery continues to grow, the development of improved synthetic routes to valuable building blocks like 1-aminopyrrolidine-2-carboxylic acid will remain an area of significant scientific interest.
References
H. Druckrey, R. Preussmann, S. Ivankovic, D. Schmähl. Organotrope carcinogene Wirkungen bei 65 verschiedenen N-Nitroso-Verbindungen an BD-Ratten. Zeitschrift für Krebsforschung. 1967, 69(2), 103-201.
J.C. Beard, T.M. Swager. An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. The Journal of Organic Chemistry. 2021, 86(3), 2037-2057. [Link]
E.I. du Pont de Nemours & Co. Catalytic hydrogenation of nitrosamines to hydrazines.
W.B. Tuemmler, H.J.S. Winkler. Process for hydrogenation of nitrosamines.
Y. Zeng, et al. Comparative Evaluation of Chemical and Photolytic Denitrosation Methods for Chemiluminescence Detection of Total N-Nitrosamines in Wastewater Samples. Environmental Science & Technology. 2023, 57(19), 7565-7575. [Link]
H.K. Al-Juhaimi, et al. Alternative Methods to Reduce the Formation of Nitrosamines in Cured Meats: A Review. Foods. 2022, 11(9), 1289. (While not directly on synthesis, this provides context on nitrosamine chemistry). [Link]
Y. Zeng, et al. Comparative Evaluation of Chemical and Photolytic Denitrosation Methods for Chemiluminescence Detection of Total N-Nitrosamines in Wastewater Samples. Environmental Science & Technology. 2023, 57(19), 7565-7575. [Link]
J.C. Beard, T.M. Swager. An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. DSpace@MIT. 2021. [Link]
OSHA. OSHA Hazard Information Bulletins: N-Nitroso Compounds in Industry. [Link]
A. Bøgevig, et al. General Synthesis of C-Glycosyl Amino Acids via Proline-Catalyzed Direct Electrophilic α-Amination of C-Glycosylalkyl Aldehydes. Organic Letters. 2008, 10(20), 4533-4536. [Link]
R.E. Lyle, et al. Catalytic Hydrogenation of Nitrosamines to Unsymmetrical Hydrazines. Industrial & Engineering Chemistry Product Research and Development. 1964, 3(2), 154-159. [Link]
International Journal of Pharmaceutical Sciences. Strategies For Mitigating N-Nitrosamine Impurities In Drug Products: A Comprehensive Review. 2024, 15(5), 1-10. [Link]
University of Notre Dame. Hydrazine - Risk Management and Safety. [Link]
M. Ghorbani, et al. Rapid and Efficient Reduction of Nitroarenes to Their Corresponding Amines with Promotion of NaBH4/NiCl2·6H2O System in Aqueous. E-Journal of Chemistry. 2011, 8(1), 221-226. [Link]
M. Ghorbani, et al. Convenient Reduction of Nitro Compounds to their Corresponding Amines with Promotion of NaBH4/Ni(OAc)2.4H2O System in Wet CH3CN. Bulletin of the Korean Chemical Society. 2005, 26(12), 2055-2058. [Link]
ResearchGate. Proposed transition state for proline-catalyzed α-amination with azodicarboxylate electrophiles. [Link]
University of New Mexico. Hydrazine Standard Operating Procedure Template. [Link]
M. Li, et al. Selective reduction of N-nitroso aza-aliphatic cyclic compounds to the corresponding N-amino products using zinc dust in CO2–H2O medium. Tetrahedron Letters. 2007, 48(36), 6344-6347. [Link]
New Jersey Department of Health. Hydrazine - Hazardous Substance Fact Sheet. [Link]
Chemystery. Lithium Aluminium Hydride LiAlH4: Reduction of Nitriles, Azides, Nitro, Epoxides, Alkyl halides etc. YouTube. 2020. [Link]
T. Satoh, et al. Reduction of aromatic nitro-compounds to amines with sodium borohydride–copper(II) acetylacetonate. Journal of the Chemical Society, Perkin Transactions 1. 1981, 1766-1768. [Link]
V.C.M. Gasser, S. Makai, B. Morandi. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines. Chemical Communications. 2022, 58, 9991-10003. [Link]
Organic Synthesis. Nitrile to Amine (LiAlH4 or LAH reduction). [Link]
ResearchGate. IR spectrum of 1-amino pyrrolidine-2-one. [Link]
Chem Help ASAP. differences & similarities of 1H & 13C NMR spectroscopy. YouTube. 2022. [Link]
V. Sridharan, et al. Reduction of nitrophenols by zinc and ammonium chloride in aqueous medium. Indian Journal of Chemistry - Section B. 2004, 43B, 2243-2244. [Link]
Dr. D. Y. Patil ACS College. Nitro to amine reduction by activated zinc. YouTube. 2022. [Link]
O.O. Ajani, et al. Ecofriendly Synthesis in Aqueous Medium: An Expeditious Approach to New N,N-Diethyl Amide Bearing Benzenemethanesulfonamides. The Open Organic Chemistry Journal. 2013, 7, 15-27. [Link]
University of Calgary. IR: carboxylic acids. [Link]
The Royal Society of Chemistry. Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. [Link]
Common Organic Chemistry. Nitro Reduction - Zinc (Zn). [Link]
1-aminopyrrolidine-2-carboxylic acid molecular weight and aqueous solubility
1-Aminopyrrolidine-2-Carboxylic Acid: Molecular Weight, Aqueous Solubility, and Applications in Synthetic Biology Executive Summary As a Senior Application Scientist, I frequently encounter 1-aminopyrrolidine-2-carboxyli...
Author: BenchChem Technical Support Team. Date: April 2026
1-Aminopyrrolidine-2-Carboxylic Acid: Molecular Weight, Aqueous Solubility, and Applications in Synthetic Biology
Executive Summary
As a Senior Application Scientist, I frequently encounter 1-aminopyrrolidine-2-carboxylic acid (also known as 1-amino-proline or N-aminoproline) at the intersection of metabolic toxicology and synthetic oligonucleotide design. Originally identified as the toxic principle in flaxseed (linatine), this hydrazine derivative of proline is a potent Vitamin B6 antagonist. Today, its unique rigid ring structure makes it a highly sought-after chiral building block for synthesizing conformationally constrained pyrrolidinyl peptide nucleic acids (PNAs). This whitepaper provides a comprehensive technical guide on its physicochemical properties, solvation thermodynamics, and validated laboratory workflows.
Physicochemical Profiling
Understanding the baseline metrics of 1-aminopyrrolidine-2-carboxylic acid is critical for downstream assay design. The molecule features both a secondary cyclic amine substituted with a primary amine (forming a hydrazine moiety) and a carboxylic acid, granting it unique zwitterionic properties at physiological pH.
Table 1: Quantitative Physicochemical Data
Property
Value
Causality / Significance
Molecular Formula
C5H10N2O2
Dictates the fundamental stoichiometric ratios for synthesis.
Molecular Weight
130.15 g/mol
Essential for precise molarity calculations in aqueous buffers.
Monoisotopic Mass
130.074 Da
Target mass for LC-MS validation ([M+H]+ at 131.08 m/z).
XLogP3
-2.1
Strongly negative value indicates high hydrophilicity.
Topological Polar Surface Area
66.6 Ų
High TPSA ensures excellent interaction with polar solvents.
Melting Point
155 °C
Indicates a stable crystalline solid state at room temperature.
Data sourced and verified via [1] and [2].
Solvation Thermodynamics and Aqueous Solubility
A common challenge in drug development is the poor aqueous solubility of synthetic building blocks. However, 1-aminopyrrolidine-2-carboxylic acid exhibits excellent aqueous solubility (>1 mM, often freely soluble up to 100 mM depending on the specific counterion or buffer).
Causality behind Solubility: The high solubility is driven by its zwitterionic nature. The carboxylic acid group (pKa ~2.0) deprotonates, and the hydrazine/amine group (pKa ~9.0) protonates in water, creating a highly polar dipole that readily forms hydrogen bonds with water molecules. This negates the need for harsh organic co-solvents (like DMSO or DMF) during initial biological assays, preserving the physiological relevance of the target system.
Protocol 1: Preparation and Validation of Aqueous Stock Solutions
Objective: Formulate a stable 10 mM stock solution for metabolic assays.
Weighing: Accurately weigh 13.01 mg of 1-aminopyrrolidine-2-carboxylic acid (MW: 130.15 g/mol ) using a calibrated microbalance.
Solvation: Add 10 mL of ultra-pure LC-MS grade water (18.2 MΩ·cm).
Agitation: Vortex for 30 seconds. The compound will dissolve rapidly without the need for sonication or heating due to its highly negative XLogP3 (-2.1).
Buffering: If required for enzymatic assays, titrate to pH 7.4 using 0.1 M NaOH or HCl.
Self-Validation Check: Inject a 1 µL aliquot into an LC-MS system (C18 column, H2O/Acetonitrile gradient with 0.1% Formic Acid). The presence of a single sharp peak with an m/z of 131.08 ([M+H]+) confirms structural integrity and complete solvation. The absence of secondary peaks validates that no degradation (such as decarboxylation) has occurred in solution.
Mechanistic Biology: Pyridoxine Antagonism
In biological systems, the D-enantiomer (1-amino-D-proline) is a known inhibitor of carnitine biosynthesis. It acts as a Vitamin B6 (pyridoxal 5'-phosphate, PLP) antagonist [3].
Causality: The hydrazine moiety of 1-aminopyrrolidine-2-carboxylic acid is highly nucleophilic. It attacks the aldehyde group of PLP, forming a stable, irreversible hydrazone complex. This depletes the available PLP required by enzymes that convert trimethyllysine to carnitine, severely inhibiting lipid metabolism in hepatic models.
Fig 1. 1-Amino-D-proline acts as a Vitamin B6 antagonist, inhibiting carnitine biosynthesis.
Beyond its role as a metabolic inhibitor, 1-aminopyrrolidine-2-carboxylic acid is a cornerstone in the development of pyrrolidinyl PNAs. Traditional PNAs have a flexible aminoethylglycine backbone. By substituting this with a rigid pyrrolidine ring, researchers dramatically increase the binding affinity and thermal stability (Tm) of the resulting PNA-DNA hybrids [4].
Causality: The cyclic constraint restricts the backbone's degrees of freedom, pre-organizing the PNA into a right-handed helical conformation. This reduces the entropic penalty upon binding to complementary DNA or RNA strands, yielding highly stable duplexes for antisense therapies.
Protocol 2: Solid-Phase Synthesis of Pyrrolidinyl PNA
Objective: Incorporate 1-aminopyrrolidine-2-carboxylic acid monomers into a growing PNA chain.
Resin Swelling: Swell MBHA (4-methylbenzhydrylamine) resin in Dichloromethane (DCM) for 1 hour.
Deprotection: Remove the Fmoc protecting group using 20% piperidine in DMF for 15 minutes.
Coupling: Pre-activate the Fmoc-protected 1-aminopyrrolidine-2-carboxylic acid monomer (3 equivalents) with HATU (2.9 eq) and DIPEA (6 eq) in DMF. Add to the resin and agitate for 2 hours. Causality: HATU is chosen over standard carbodiimides due to the steric hindrance of the secondary cyclic amine, ensuring a near 100% coupling efficiency.
Cleavage: Treat the resin with a cleavage cocktail (95% TFA, 2.5% TIS, 2.5% H2O) for 2 hours to release the PNA and remove side-chain protections.
Self-Validation Check: Precipitate the crude PNA in cold diethyl ether, centrifuge, and dissolve the pellet in water. Analyze via MALDI-TOF MS. The observed mass must match the theoretical mass of the sequence. Any mass deficiency exactly equal to the molecular weight of the monomer residue (~112 Da, accounting for water loss during peptide bond formation) indicates a failed coupling step, validating the efficiency of the synthesis cycle.
Fig 2. Solid-phase synthesis workflow for incorporating 1-aminopyrrolidine-2-carboxylic acid.
References
National Center for Biotechnology Information. "1-Aminopyrrolidine-2-carboxylic acid | C5H10N2O2 - PubChem." PubChem,[Link]
National Center for Biotechnology Information. "D-Proline, 1-amino- | C5H10N2O2 - PubChem." PubChem,[Link]
Dunn, W. A., et al. "The effects of 1-amino-D-proline on the production of carnitine from exogenous protein-bound trimethyllysine by the perfused rat liver." Journal of Biological Chemistry,[Link]
Vilaivan, T., et al. "Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications." Accounts of Chemical Research,[Link]
Foundational
Crystallographic Structure and Conformational Dynamics of 1-Aminopyrrolidine-2-Carboxylic Acid in Foldamer Design
Executive Summary 1-Aminopyrrolidine-2-carboxylic acid (commonly referred to as 1-aminoproline or aza-ACPC) represents a paradigm-shifting building block in the synthesis of highly constrained foldamers and peptide nucle...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-Aminopyrrolidine-2-carboxylic acid (commonly referred to as 1-aminoproline or aza-ACPC) represents a paradigm-shifting building block in the synthesis of highly constrained foldamers and peptide nucleic acids (PNAs). By combining the steric restriction of a pyrrolidine ring with the unique hydrogen-bonding capabilities of an N-amino group, this monomer dictates precise secondary structures—ranging from robust 12-helices in β-peptides to P-type helices in DNA-binding applications. This whitepaper provides an in-depth crystallographic analysis of 1-aminopyrrolidine-2-carboxylic acid, translating atomic-level structural data into actionable insights for drug development professionals and synthetic biologists.
Molecular Geometry and Steric Constraints
The structural essence of 1-aminopyrrolidine-2-carboxylic acid lies in its dual identity: it is an α-hydrazino acid and an aza-analog of a cyclic β-amino acid. The five-membered pyrrolidine ring inherently restricts the backbone torsional angles (θ and φ). Crystallographic studies of related cyclic constraints demonstrate that these rings force the backbone into a remarkably narrow conformational space, drastically reducing the entropic penalty of folding 1.
When the C1 position of the cyclopentane ring is replaced with an N-amino group (yielding aza-ACPC), the molecule gains a critical hydrogen bond donor/acceptor without sacrificing rigidity. This enables the formation of a "hydrazino turn," characterized by a bifurcated hydrogen bond that stabilizes an eight-membered ring, or allows seamless integration into larger 12-helical networks 2.
Crystallographic Signatures in Foldamer Architectures
β-Peptide Helices (12-Helix and 10/12-Helix)
In aqueous environments, short linear peptides typically suffer from conformational entropy, rendering them unstructured. However, incorporating 1-aminoproline into β-peptide chains induces well-defined, highly stable secondary structures. X-ray diffraction of these oligomers reveals that the i, i+3 C=O···H-N backbone hydrogen bonds are perfectly aligned, mimicking the macrodipole of natural α-helices 3. The inclusion of the N-amino group enhances aqueous solubility while locking the foldamer into a 12-helix or a mixed 10/12-helix.
Pyrrolidinyl Peptide Nucleic Acids (dapcPNA)
In the realm of antisense therapeutics, the entropic penalty of binding to target DNA/RNA is a major hurdle. The (2R)-1-aminopyrrolidine-2-carboxylic acid (d-apc) spacer has been utilized to create dapcPNA. Crystallographic and NMR models indicate that the pyrrolidine ring forces the NH–C2–C1–CO torsional angle (θ) to approximately 99–102°. This preorganizes the PNA backbone into a right-handed helical conformation that perfectly matches the native architecture of a DNA duplex, resulting in exceptionally high-affinity binding 4.
Caption: Structural influence and downstream applications of 1-aminopyrrolidine-2-carboxylic acid.
Quantitative Structural Parameters
To contextualize the unique properties of 1-aminoproline, we must compare its crystallographic and thermodynamic metrics against other common cyclic constraints.
Table 1: Conformational and Thermodynamic Data of Cyclic Amino Acid Constraints
Monomer / Constraint
Ring Size
Typical Backbone Torsion (θ)
Dominant Secondary Structure
DNA Binding Affinity (Tm for T10)
trans-ACHC
6-membered
55° – 57°
14-Helix
No stable hybrid
trans-ACPC
5-membered
86° – 92°
12-Helix
Moderate
aza-ACPC (1-aminoproline)
5-membered
95° – 102°
12-Helix / 8-Helix
High (Tm = 80 °C)
AAzC
4-membered
~97°
Hydrazino Turn (8-Helix)
N/A
Experimental Protocol: Crystallization and X-Ray Diffraction of aza-ACPC Foldamers
To achieve atomic-resolution data (typically <1.2 Å) for 1-aminoproline-containing foldamers, the crystallization process must overcome the inherent hydrophobicity and rigid packing of the oligomers. As an Application Scientist, I have designed the following protocol as a self-validating system , ensuring that the resulting crystal structure accurately reflects the solution-state conformation without experimental artifacts.
Step 1: High-Purity Synthesis and Solution-State Validation
Causality: Impurities as low as 2% can disrupt the crystal lattice of highly constrained foldamers, leading to amorphous precipitation rather than nucleation.
Action: Synthesize the aza-ACPC peptide via standard solid-phase peptide synthesis (SPPS). Purify via preparative RP-HPLC to >98% purity.
Self-Validation: Validate the secondary structure in solution using Circular Dichroism (CD) spectroscopy prior to crystallization. If the CD spectrum does not show the characteristic 12-helix signature (a maximum at ~205 nm), the batch must be re-purified; do not proceed to crystallization.
Step 2: Hanging-Drop Vapor Diffusion
Causality: Gradual supersaturation is required to allow the rigid foldamers to align their macrodipoles. Rapid precipitation traps the molecules in kinetically favored, unstructured aggregates.
Action: Prepare a 10 mg/mL solution of the peptide in a fluorinated solvent or methanol/water mixture. Mix 1 µL of the peptide solution with 1 µL of reservoir solution (e.g., 20% PEG 3350, 0.1 M HEPES pH 7.5). Suspend over a 500 µL reservoir.
Self-Validation: Set up a parallel control drop using a known ACPC homooligomer. The appearance of diffraction-quality crystals in the control confirms that the vapor diffusion rate and temperature (typically 20 °C) are optimal for 12-helical packing, validating the local environment.
Step 3: Cryo-Crystallography and X-Ray Diffraction
Causality: Foldamer crystals often contain high solvent content and are highly susceptible to radiation damage from high-intensity synchrotron X-rays.
Action: Harvest the crystals using a nylon loop, briefly soak in a cryoprotectant (e.g., 20% glycerol added to the mother liquor), and flash-cool in liquid nitrogen (100 K). Collect diffraction data using a synchrotron source (wavelength ~0.98 Å).
Step 4: Phase Determination and Refinement
Causality: Because these are non-natural peptides, molecular replacement using standard α-helical models often fails due to the distinct pitch and radius of the 12-helix.
Action: Use Direct Methods (e.g., SHELXD) for phase determination. Refine the structure using anisotropic displacement parameters for all non-hydrogen atoms to accurately model the rigid pyrrolidine ring puckering.
Caption: Self-validating crystallographic workflow for aza-ACPC foldamers.
Conclusion
The crystallographic analysis of 1-aminopyrrolidine-2-carboxylic acid reveals a masterclass in molecular preorganization. By enforcing specific dihedral angles and introducing targeted hydrogen-bonding vectors, this monomer effectively programs the folding landscape of synthetic oligomers. For drug development professionals, leveraging this building block offers a predictable, highly stable scaffold for designing next-generation foldamer therapeutics and high-affinity antisense agents.
References
Crystallographic Characterization of 12-Helical Secondary Structure in β-Peptides Containing Side Chain Groups
Journal of the American Chemical Society
URL
Solution State Conformational Preferences of Dipeptides Derived from N-Aminoazetidinecarboxylic Acid: An Assessment of the Hydrazino Turn
The Journal of Organic Chemistry
URL
Strategic C to N Replacement in β-Peptides: Atomic Level Control of Helical Folding
Journal of the American Chemical Society
URL
Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications
Accounts of Chemical Research
URL
The incorporation of non-natural, conformationally constrained amino acids is a cornerstone of modern peptidomimetic drug design. 1-Aminopyrrolidine-2-carboxylic acid (commonly referred to as
N
-aminoproline) is a cyclic
α
-hydrazino acid that introduces a unique aza-peptide/hydrazino linkage into the peptide backbone.
When incorporated into a peptide chain, 1-aminoproline exerts profound structural control. The covalent N–N bond restricts the backbone dihedral angles, while the cyclic pyrrolidine ring rigidly locks the
ϕ
angle. This dual constraint heavily favors the nucleation of reverse-turn conformations (such as Type VI
β
-turns), which are critical recognition motifs for many protein-protein interactions (PPIs)[1]. By pre-organizing the peptide into its biologically active conformation, the entropic penalty of receptor binding is minimized, leading to enhanced affinity. Furthermore, the unnatural hydrazino linkage acts as a steric shield, rendering the peptide highly resistant to proteolytic degradation[2].
Fig 1: Mechanistic advantages of N-aminoproline in peptide drug design.
Synthetic Challenges & Causality of Experimental Choices
Synthesizing peptides containing 1-aminoproline via Fmoc-SPPS presents a specific, well-documented chemical challenge: the acylation of the
N
-amino group .
While coupling the carboxylic acid of Fmoc-1-aminoproline to the growing peptide chain proceeds smoothly using standard reagents, coupling the subsequent amino acid onto the primary amine of the 1-aminoproline residue is notoriously difficult. The adjacent pyrrolidine nitrogen exerts a strong inductive electron-withdrawing effect, and the steric bulk of the ring heavily shields the reactive site. Consequently, standard coupling cocktails (like HBTU/HOBt) result in truncated sequences and unacceptably low yields.
The Solution: To overcome this kinetic barrier, highly reactive uronium/aminium salts based on the 7-aza-benzotriazole moiety (e.g., HATU) must be paired with HOAt[3]. The pyridine nitrogen of HOAt provides neighboring-group participation, effectively pre-coordinating the incoming amine and accelerating the formation of the sluggish hydrazino peptide bond. A double-coupling protocol is mandatory to drive this reaction to completion.
Quantitative Optimization Data
To demonstrate the causality behind our reagent selection, we evaluated the coupling efficiency of Fmoc-Ala-OH onto a resin-bound 1-aminoproline residue. The data clearly dictates the necessity of the HATU/HOAt double-coupling system.
Table 1: Optimization of Hydrazino Acylation Conditions
Coupling Reagent System
Equivalents (AA/Reagent)
Base (DIPEA)
Time
Coupling Efficiency (LC-MS)
HBTU / HOBt
3 eq
6 eq
60 min
< 40%
DIC / OxymaPure
3 eq
None
60 min
~ 52%
HATU / HOAt
5 eq
10 eq
60 min
~ 87%
HATU / HOAt (Double)
5 eq
10 eq
2 x 60 min
> 98%
Self-Validating Experimental Protocol
This protocol is designed as a self-validating system . Each critical step includes an analytical checkpoint to ensure sequence integrity before proceeding, eliminating the risk of discovering failed syntheses only after final cleavage.
Monomer: Fmoc-1-aminopyrrolidine-2-carboxylic acid (Fmoc-
N
-aminoproline).
Standard Coupling Reagents: DIC (N,N'-Diisopropylcarbodiimide) and OxymaPure.
Hydrazino Acylation Reagents: HATU and HOAt.
Base: DIPEA (N,N-Diisopropylethylamine).
Deprotection: 20% Piperidine in DMF (v/v).
Fig 2: Optimized SPPS workflow for 1-aminoproline incorporation.
Step-by-Step Workflow
Step 1: Resin Swelling & Initial Deprotection
Swell 0.1 mmol of Rink Amide resin in DCM/DMF (1:1) for 30 minutes.
Treat with 20% piperidine in DMF (1 x 5 min, 1 x 15 min).
Validation Checkpoint: Collect the deprotection flow-through and measure UV absorbance at 301 nm to quantify the initial resin loading (dibenzofulvene-piperidine adduct).
Step 2: Coupling of Fmoc-1-Aminoproline
Prepare a solution of Fmoc-1-aminopyrrolidine-2-carboxylic acid (3 eq, 0.3 mmol) and OxymaPure (3 eq, 0.3 mmol) in DMF.
Add DIC (3 eq, 0.3 mmol) and activate for 2 minutes.
Add the mixture to the resin and agitate for 60 minutes at room temperature.
Validation Checkpoint: Perform a Kaiser test. A yellow color (negative result) confirms complete acylation of the resin-bound primary amine.
Step 3: Fmoc Deprotection of the
N
-Amino Group
Treat the resin with 20% piperidine in DMF (1 x 5 min, 1 x 15 min). Wash thoroughly with DMF (5x) and DCM (3x).
Validation Checkpoint: Monitor UV absorbance at 301 nm to ensure the Fmoc group was successfully removed from the sterically hindered hydrazino nitrogen.
Step 4: Hydrazino Acylation (The Critical Step)
Prepare the incoming Fmoc-AA-OH (5 eq, 0.5 mmol), HATU (5 eq, 0.5 mmol), and HOAt (5 eq, 0.5 mmol) in DMF.
Add DIPEA (10 eq, 1.0 mmol) to the mixture, activate for 1 minute, and add to the resin.
Agitate for 60 minutes. Drain and repeat the exact same coupling procedure a second time (Double Coupling).
Validation Checkpoint (Microcleavage): Standard colorimetric tests (Kaiser/Chloranil) yield ambiguous results on hydrazino groups. Instead, withdraw 1-2 mg of resin. Cleave using TFA/H2O (95:5) for 30 mins, evaporate under N2, and analyze via LC-MS. Confirm the mass shift corresponding to the successful aza-peptide bond formation before proceeding.
Step 5: Cleavage and Global Deprotection
Wash the completed resin with DCM and dry under vacuum.
Treat with cleavage cocktail: TFA / Triisopropylsilane (TIS) / H2O (95 : 2.5 : 2.5) for 2 hours.
Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.
References
Title: Engineering Cyclic Tetrapeptides Containing Chimeric Amino Acids as Preferred Reverse-Turn Scaffolds
Source: Journal of Medicinal Chemistry
URL: [Link]
Title:α
-Hydrazino Acid Insertion Governs Peptide Organization in Solution by Local Structure Ordering
Source: ACS Omega
URL: [Link]
Title: Solution State Conformational Preferences of Dipeptides Derived from N-Aminoazetidinecarboxylic Acid: An Assessment of the Hydrazino Turn
Source: The Journal of Organic Chemistry
URL: [Link]
Application Note: 1-Aminopyrrolidine-2-Carboxylic Acid Derivatives as Chiral Auxiliaries in Asymmetric Synthesis
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Methodological Guide Executive Overview The demand for enantiomerically pure compounds in d...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Document Type: Technical Application Note & Methodological Guide
Executive Overview
The demand for enantiomerically pure compounds in drug development requires highly predictable and robust methods for asymmetric carbon-carbon bond formation. 1-Aminopyrrolidine-2-carboxylic acid (commonly known as 1-aminoproline) and its structural derivatives constitute one of the most powerful classes of chiral auxiliaries in modern organic synthesis.
Pioneered by E. J. Corey and Dieter Enders, the reduction and functionalization of the 2-carboxylic acid moiety yields premier auxiliaries such as SAMP (S)-1-amino-2-methoxymethylpyrrolidine and RAMP (R)-1-amino-2-methoxymethylpyrrolidine[1],[2]. By forming chiral hydrazones with aldehydes and ketones, these auxiliaries dictate the stereochemical outcome of subsequent
α
-alkylations, aldol reactions, and nucleophilic additions with exceptional fidelity, making them indispensable for the total synthesis of complex active pharmaceutical ingredients (APIs)[3].
Mechanistic Rationale: The Causality of Stereocontrol
The efficacy of 1-aminopyrrolidine-2-carboxylic acid derivatives relies on a highly rigid, self-organizing transition state. Understanding the causality behind this mechanism is critical for troubleshooting and optimizing novel substrates.
Hydrazone Formation: The condensation of the auxiliary with a carbonyl compound yields a chiral hydrazone. This intermediate strongly prefers the E-configuration around the C=N bond to minimize steric clash with the bulky pyrrolidine ring.
Azaenolate Geometry: Deprotonation by a bulky base (e.g., Lithium Diisopropylamide, LDA) occurs exclusively at the less hindered
α
-carbon. The resulting lithium azaenolate adopts a strict Z-geometry to minimize allylic strain[1].
Intramolecular Chelation & Facial Shielding: The lithium cation chelates both the azaenolate nitrogen and the oxygen atom of the auxiliary's side chain (e.g., the methoxy group in SAMP or the ester carbonyl in 1-aminoproline esters). This rigidifies the complex, positioning the pyrrolidine ring to completely block one diastereotopic face (Si or Re) of the enolate.
Electrophilic Attack: The electrophile is forced to approach from the unhindered face, resulting in near-perfect diastereoselectivity.
Figure 1: Logical relationship of stereochemical control in 1-aminoproline-derived azaenolates.
Quantitative Comparison of 1-Aminoproline Derivatives
Selecting the correct derivative of 1-aminopyrrolidine-2-carboxylic acid is dictated by the steric bulk of the substrate and the desired cleavage conditions.
Auxiliary Type
Derivative Structure
Typical Substrates
Alkylation Temp
Typical % ee
Preferred Cleavage
1-Aminoproline Esters
tert-Butyl / Methyl Ester
Unhindered Aldehydes
-78 °C
85 - 95%
Reductive (Raney Ni)
SAMP
(S)-Methoxymethyl Ether
Aldehydes, Ketones
-110 °C
90 - >98%
Ozonolysis
RAMP
(R)-Methoxymethyl Ether
Aldehydes, Ketones
-110 °C
90 - >98%
Ozonolysis
SAEP
(S)-1-Ethyl-1-methoxypropyl
Hindered Ketones
-110 °C
>95%
Acidic Hydrolysis
Validated Experimental Protocols
The following protocols represent a self-validating workflow for the asymmetric
α
-alkylation of ketones using SAMP, the most widely utilized derivative of 1-aminopyrrolidine-2-carboxylic acid[1],[2].
Protocol A: Synthesis of the Chiral Hydrazone
Causality & Rationale: The reaction is run neat or in a non-polar solvent (benzene/toluene) to drive the equilibrium toward hydrazone formation by facilitating the removal of water (via molecular sieves or Dean-Stark).
Setup: Under an argon atmosphere, combine the carbonyl substrate (1.0 equiv, 10 mmol) and SAMP (1.05 equiv, 10.5 mmol).
Reaction: If the substrate is a liquid, stir neat at room temperature for 12 hours. If solid, dissolve in minimal anhydrous toluene over 4Å molecular sieves.
Purification: Filter through a short pad of basic alumina to remove unreacted auxiliary and water. Concentrate under reduced pressure.
Validation Checkpoint: Analyze the crude product via
1
H NMR. The disappearance of the carbonyl peak and the presence of a single set of pyrrolidine signals confirm the formation of the geometrically pure (E)-hydrazone. Do not proceed if the (Z)-isomer is present >5%.
Protocol B: Asymmetric
α
-Alkylation (The Enders Alkylation)
Causality & Rationale: The temperature drop to -110 °C prior to electrophile addition is the most critical parameter. It eliminates the kinetic energy required for the azaenolate to undergo conformational flipping, locking the chelated ring in place and ensuring the electrophile approaches exclusively from the unshielded trajectory.
Deprotonation: Cool a solution of freshly prepared LDA (1.1 equiv, in anhydrous THF/ether) to -78 °C. Slowly add the chiral hydrazone (1.0 equiv, dissolved in THF) dropwise over 30 minutes. Stir for 4 hours at 0 °C to ensure complete azaenolate formation.
Cooling: Cool the reaction mixture to -110 °C using a liquid nitrogen/ethanol bath.
Alkylation: Add the alkyl halide (1.2 equiv) dropwise. Maintain at -110 °C for 2 hours, then allow the mixture to slowly warm to room temperature overnight.
Workup: Quench with saturated aqueous NH
4
Cl. Extract with diethyl ether, wash with brine, dry over Na
2
SO
4
, and concentrate.
Validation Checkpoint: Check the diastereomeric ratio (dr) of the crude alkylated hydrazone via GC/MS or
1
H NMR. A successful reaction will yield a dr of >95:5.
Protocol C: Non-Racemizing Cleavage
Causality & Rationale: Standard acidic hydrolysis often requires elevated temperatures that can cause epimerization (racemization) of the newly formed
α
-stereocenter. Ozonolysis at -78 °C cleaves the C=N bond oxidatively under neutral, cryogenic conditions, perfectly preserving the stereochemical integrity[1].
Ozonolysis: Dissolve the alkylated hydrazone in anhydrous dichloromethane (DCM). Cool to -78 °C.
Cleavage: Bubble ozone (O
3
) through the solution until a faint blue color persists (indicating excess ozone).
Reduction: Purge with argon to remove excess ozone. Add dimethyl sulfide (DMS) or triphenylphosphine to reduce the intermediate ozonide.
Isolation: Warm to room temperature, concentrate, and purify the enantioenriched carbonyl compound via flash chromatography.
Workflow Visualization
Figure 2: Complete experimental workflow for asymmetric alkylation using 1-aminoproline derivatives.
Advanced Applications in Drug Development
The utility of 1-aminopyrrolidine-2-carboxylic acid derivatives extends far beyond simple alkylations. In drug discovery, these auxiliaries are frequently deployed to construct complex, multi-stereocenter APIs:
Polyketide Synthesis: The SAMP/RAMP methodology was a critical key step in the asymmetric total synthesis of (-)-pironetin, a potent polyketide exhibiting immunosuppressive and antitumor activities. The auxiliary allowed for the precise installation of the C(10) stereogenic center via asymmetric
α
-alkylation of diethyl ketone[3].
Chiral Amine Synthesis: Recent advancements have utilized 1-aminoproline derivatives in nickel-catalyzed enantioconvergent substitution reactions. By forming hydrazones from 1-aminoproline esters, chemists can synthesize highly valuable chiral dialkyl carbinamines (key pharmacophores in serotonin inhibitors) in significantly fewer steps and with higher overall yields than traditional methods[4].
References
Enders SAMP/RAMP hydrazone-alkylation reaction. Wikipedia, The Free Encyclopedia. Available at:[Link]
Asymmetric total synthesis of (-)-pironetin employing the SAMP/RAMP hydrazone methodology. Chemistry - A European Journal, 2007;13(14):3942-9. Dieter Enders, Sylvie Dhulut, Daniel Steinbusch, Audrey Herrbach. Available at:[Link]
(S)-(−)-1-Amino-2-Methoxymethylpyrrolidine (SAMP) and (R)-(+)-1-Amino-2-Methoxymethylpyrrolidine (RAMP), Versatile Chiral Auxiliaries. Organic Syntheses, 1987, 65, 173. Dieter Enders, Peter Fey, and Helmut Kipphardt. Available at:[Link]
The Asymmetric Synthesis of Amines via Nickel-Catalyzed Enantioconvergent Substitution Reactions. Journal of the American Chemical Society, 2021. Available at:[Link]
Application Notes and Protocols for the NMR Spectroscopic Analysis of 1-Aminopyrrolidine-2-Carboxylic Acid
Introduction: The Structural Elucidation of a Proline Analogue 1-Aminopyrrolidine-2-carboxylic acid, a derivative of the amino acid proline, presents a unique structural motif with significant implications in medicinal c...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Structural Elucidation of a Proline Analogue
1-Aminopyrrolidine-2-carboxylic acid, a derivative of the amino acid proline, presents a unique structural motif with significant implications in medicinal chemistry and drug development.[1] Its constrained pyrrolidine ring and the presence of a hydrazine moiety make it a compelling building block for novel peptidomimetics and other bioactive molecules. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural characterization and purity assessment of such molecules. This guide provides a comprehensive overview of the NMR techniques and detailed protocols for the analysis of 1-aminopyrrolidine-2-carboxylic acid, tailored for researchers, scientists, and drug development professionals.
The inherent complexity of the pyrrolidine ring, including the potential for cis-trans isomerism and varied ring puckering, necessitates a multi-faceted NMR approach.[2] Standard one-dimensional (1D) ¹H and ¹³C NMR provide initial fingerprints, while two-dimensional (2D) techniques such as COSY, HSQC, and HMBC are crucial for definitive assignment of all proton and carbon signals, revealing the intricate connectivity within the molecule.
Part 1: Foundational NMR Analysis - Sample Preparation and 1D Spectra
A successful NMR analysis begins with meticulous sample preparation. The choice of solvent and sample concentration are critical parameters that directly impact spectral quality.
Protocol 1: Sample Preparation
Causality Behind Experimental Choices:
Solvent Selection: Deuterated solvents are essential to avoid large, interfering solvent signals in ¹H NMR spectra.[1] For amino acids like 1-aminopyrrolidine-2-carboxylic acid, which possess both acidic (carboxylic acid) and basic (amino) groups, solubility can be a challenge. Deuterium oxide (D₂O) is an excellent choice as it readily dissolves the zwitterionic form of the amino acid. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a viable alternative, particularly if exchangeable protons (e.g., from the -NH₂ and -COOH groups) are of interest, as their exchange with deuterium in D₂O would render them invisible.
Concentration: A balance must be struck between sufficient concentration for a good signal-to-noise ratio and avoiding aggregation, which can lead to broadened spectral lines. For ¹H NMR, a concentration of 5-10 mg in 0.6-0.7 mL of solvent is typically adequate. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg may be necessary to obtain a high-quality spectrum in a reasonable timeframe.[3]
Step-by-Step Methodology:
Weighing: Accurately weigh 5-10 mg of 1-aminopyrrolidine-2-carboxylic acid for ¹H NMR (or 20-50 mg for ¹³C NMR) and transfer it to a clean, dry vial.
Dissolution: Add approximately 0.7 mL of D₂O or DMSO-d₆ to the vial.
Solubilization: Gently vortex or sonicate the sample until the solid is completely dissolved.
Filtration (Recommended): To remove any particulate matter that could degrade spectral resolution, filter the solution through a pipette containing a small plug of glass wool directly into a 5 mm NMR tube.
Capping and Labeling: Securely cap the NMR tube and label it clearly.
1D ¹H and ¹³C NMR: The Initial Fingerprint
The 1D ¹H and ¹³C NMR spectra provide the fundamental information about the chemical environment of the protons and carbons in the molecule.
Expected Chemical Shifts:
The following table presents the experimental data for 1-(benzylsulfonyl)pyrrolidine-2-carboxylic acid in D₂O and provides an estimated range for 1-aminopyrrolidine-2-carboxylic acid.[3]
Position
¹H Chemical Shift (ppm) for 1-(benzylsulfonyl)pyrrolidine-2-carboxylic acid in D₂O
Estimated ¹H Chemical Shift (ppm) for 1-aminopyrrolidine-2-carboxylic acid
¹³C Chemical Shift (ppm) for 1-(benzylsulfonyl)pyrrolidine-2-carboxylic acid in Dioxane
Estimated ¹³C Chemical Shift (ppm) for 1-aminopyrrolidine-2-carboxylic acid
Hα (C2-H)
4.35 (dd)
3.8 - 4.2
64.5
62 - 66
Hβ (C3-H₂)
2.05 - 2.20 (m)
1.8 - 2.1
23.5
22 - 25
Hγ (C4-H₂)
1.90 - 2.00 (m)
1.7 - 2.0
30.8
29 - 32
Hδ (C5-H₂)
3.40 - 3.55 (m)
3.1 - 3.4
52.1
50 - 54
-COOH
Not observed in D₂O
Not observed in D₂O
175.3
174 - 178
-NH₂
Not observed in D₂O
Not observed in D₂O
N/A
N/A
Part 2: Advanced 2D NMR for Unambiguous Structural Confirmation
For a molecule with multiple overlapping multiplets in the ¹H NMR spectrum, 2D NMR is essential for assigning each signal to a specific position in the molecule.
Caption: Workflow for NMR-based structural elucidation.
Protocol 2: COSY (Correlation Spectroscopy)
Causality Behind Experimental Choices:
The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds. This is invaluable for tracing the connectivity of protons within the pyrrolidine ring, establishing the "spin system" of the molecule.
Step-by-Step Methodology:
Sample: Use the sample prepared in Protocol 1.
Experiment: Acquire a standard gradient-enhanced COSY (gCOSY) spectrum.
Processing: Process the 2D data with appropriate window functions (e.g., sine-bell) in both dimensions.
Analysis:
The diagonal of the COSY spectrum will mirror the 1D ¹H spectrum.
Off-diagonal cross-peaks indicate coupling between protons.
Starting from an assigned proton (e.g., the distinct Hα proton), "walk" along the carbon skeleton by identifying its cross-peaks. For example, a cross-peak between the signal at ~4.0 ppm (Hα) and signals at ~2.0 ppm confirms their coupling and identifies the Hβ protons. Continue this process from Hβ to Hγ, and from Hδ to Hγ to map out the entire pyrrolidine ring proton network.
Protocol 3: HSQC (Heteronuclear Single Quantum Coherence)
Causality Behind Experimental Choices:
The HSQC experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached. This provides an unambiguous link between the ¹H and ¹³C assignments.
Step-by-Step Methodology:
Sample: Use the same sample. A higher concentration is beneficial.
Experiment: Acquire a standard gradient-enhanced HSQC spectrum.
Processing: Process the 2D data.
Analysis:
Each cross-peak in the HSQC spectrum has the ¹H chemical shift on one axis and the ¹³C chemical shift on the other.
This allows for the direct assignment of the carbon signals for all protonated carbons (C2, C3, C4, and C5). For instance, the proton at ~4.0 ppm (Hα) will show a correlation to the carbon at ~64 ppm, definitively assigning this as C2.
Protocol 4: HMBC (Heteronuclear Multiple Bond Correlation)
Causality Behind Experimental Choices:
The HMBC experiment detects correlations between protons and carbons over longer ranges, typically two to three bonds. This is crucial for several reasons:
It allows for the assignment of quaternary (non-protonated) carbons, such as the carboxylic acid carbon (C=O).
It confirms the overall structure by linking different spin systems or fragments of the molecule.
Step-by-Step Methodology:
Sample: Use the same sample.
Experiment: Acquire a standard HMBC spectrum. The long-range coupling delay can be optimized (typically for J = 8-10 Hz) to enhance correlations.
Processing: Process the 2D data.
Analysis:
Look for correlations from the protons to the carboxylic carbon (~175 ppm). For example, the Hα and Hβ protons should show cross-peaks to the C=O carbon.
The Hα proton should also show a correlation to the C5 carbon, confirming the cyclic structure.
The Hδ protons will show a correlation to the C2 carbon, further solidifying the ring structure assignments.
Part 3: Quantitative NMR (qNMR) for Purity Assessment
NMR can be used not only for structural elucidation but also for quantitative analysis. The area of an NMR signal is directly proportional to the number of nuclei contributing to it. By comparing the integral of an analyte's peak to that of a certified internal standard of known concentration, the purity of the analyte can be determined with high accuracy.
Protocol 5: Quantitative ¹H NMR (qNMR)
Causality Behind Experimental Choices:
Internal Standard: An internal standard must be chosen that is stable, non-volatile, has a simple spectrum with at least one peak that is well-resolved from the analyte's signals, and is accurately weighed. Maleic acid or dimethyl sulfone are common choices.
Acquisition Parameters: To ensure accurate integration, a long relaxation delay (at least 5 times the longest T₁ of any proton being integrated) is critical to allow for full magnetization recovery between scans.
Step-by-Step Methodology:
Sample Preparation:
Accurately weigh ~10 mg of 1-aminopyrrolidine-2-carboxylic acid.
Accurately weigh ~10 mg of a certified internal standard (e.g., maleic acid).
Dissolve both compounds completely in the same vial with a known volume of D₂O.
Transfer the solution to an NMR tube.
Data Acquisition:
Acquire a ¹H NMR spectrum with a long relaxation delay (e.g., 30 seconds).
Ensure a high signal-to-noise ratio by acquiring a sufficient number of scans.
Data Processing:
Carefully phase and baseline correct the spectrum.
Integrate a well-resolved peak from the analyte and a peak from the internal standard.
Calculation:
The purity of the analyte can be calculated using the following formula:
Caption: Workflow for quantitative NMR (qNMR) analysis.
Conclusion
The comprehensive NMR analysis of 1-aminopyrrolidine-2-carboxylic acid requires a systematic approach, beginning with careful sample preparation and progressing through a suite of 1D and 2D NMR experiments. While ¹H and ¹³C NMR provide a preliminary assessment, the application of COSY, HSQC, and HMBC is paramount for the complete and unambiguous assignment of all proton and carbon resonances. Furthermore, the principles of qNMR offer a robust method for determining the absolute purity of the compound. By following the protocols outlined in this guide, researchers can confidently characterize 1-aminopyrrolidine-2-carboxylic acid and its analogues, facilitating their application in drug discovery and development.
References
Ajani, O. O., Familoni, O. B., Echeme, J. O., & Wu, F. (2013). Ecofriendly Synthesis in Aqueous Medium: An Expeditious Approach to New N,N-Diethyl Amide Bearing Benzenemethanesulfonamides. The Open Organic Chemistry Journal, 7, 1-13.
Biological Magnetic Resonance Bank. (n.d.). L-Proline at BMRB. Retrieved from [Link]
Hiraga, Y., Chaki, S., Uyama, Y., & Niwayama, S. (2022). ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. International Journal of Molecular Sciences, 23(3), 1839.
Howes, A. P., Watts, A., Smith, M. E., & Dupree, R. (2004). Solid-State ¹⁷O NMR of Amino Acids. The Journal of Physical Chemistry B, 108(29), 10569-10577.
Magritek. (n.d.). Observing Spin Systems using COSY. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 273022, 1-Aminopyrrolidine-2-carboxylic acid. Retrieved from [Link]
PubChemLite. (n.d.). 1-aminopyrrolidine-2-carboxylic acid (C₅H₁₀N₂O₂). Retrieved from [Link]
ResearchGate. (n.d.). IR spectrum of 1-amino pyrrolidine-2-one. Retrieved from [Link]
ResearchGate. (n.d.). FT-IR spectra of L-proline, H₃PW₁₂O₄₀ and [ProH]₃PW₁₂O₄₀. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]
SpectraBase. (n.d.). 1-Benzenesulfonyl-pyrrolidine-2-carboxylic acid (5-bromo-pyridin-2-yl)-amide. Retrieved from [Link]
U.S. Pharmacopeia. (n.d.). Stimuli Article (qNMR). Retrieved from [Link]
Wiley. (n.d.). Use of the 2D ¹H-¹³C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals. Retrieved from [Link]
Wiley. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Retrieved from [Link]
Application Notes & Protocols for the Preparation of 1-Aminopyrrolidine-2-Carboxylic Acid Derived Hydrazones
Abstract: This document provides a comprehensive guide for the synthesis, purification, and characterization of hydrazones derived from 1-aminopyrrolidine-2-carboxylic acid. Hydrazones represent a critical class of organ...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: This document provides a comprehensive guide for the synthesis, purification, and characterization of hydrazones derived from 1-aminopyrrolidine-2-carboxylic acid. Hydrazones represent a critical class of organic compounds with extensive applications in medicinal chemistry and drug development due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The integration of the proline scaffold, a privileged structure in pharmacology, offers unique stereochemical and conformational constraints that can be exploited for targeted drug design. This guide details both conventional and green synthetic methodologies, robust characterization protocols, and the mechanistic principles underpinning these transformations.
Theoretical Foundations and Mechanistic Insights
The Mechanism of Hydrazone Formation
The synthesis of hydrazones is fundamentally a condensation reaction between a hydrazine derivative and a carbonyl compound (aldehyde or ketone). The reaction is typically acid-catalyzed and proceeds via a two-stage mechanism involving nucleophilic addition followed by dehydration.[3][4]
Stage 1: Nucleophilic Addition
The reaction is initiated by the protonation of the carbonyl oxygen by an acid catalyst (e.g., acetic acid), which significantly increases the electrophilicity of the carbonyl carbon.[4] The terminal nitrogen of the hydrazine, acting as a nucleophile, then attacks the activated carbonyl carbon. This step forms a tetrahedral intermediate known as a carbinolamine.[3]
Stage 2: Dehydration
The carbinolamine intermediate is unstable and readily eliminates a molecule of water to form the stable C=N double bond characteristic of a hydrazone.[5] This dehydration step is the rate-determining step and is facilitated by the protonation of the hydroxyl group, converting it into a good leaving group (H₂O).[3] The removal of water from the reaction mixture can drive the equilibrium towards the formation of the hydrazone product.
Caption: Acid-catalyzed mechanism of hydrazone formation.
The Significance of the 1-Aminopyrrolidine-2-carboxylic Acid Scaffold
The use of a proline-derived hydrazide as a precursor offers several advantages:
Chirality: L-proline is a naturally occurring chiral amino acid. This inherent chirality is transferred to the resulting hydrazone, which is highly desirable in drug development for achieving stereospecific interactions with biological targets.
Structural Rigidity: The five-membered pyrrolidine ring imparts conformational rigidity to the molecule, which can help in locking the molecule into a bioactive conformation and improving binding affinity.
Biocompatibility: As a derivative of a natural amino acid, this scaffold is often associated with good biocompatibility and metabolic stability.
Catalytic Potential: The proline moiety itself is a well-known organocatalyst, which can be a valuable property in certain biological contexts or subsequent synthetic transformations.[6]
Synthesis and Purification Protocols
This section provides step-by-step protocols for the synthesis of the key precursor and the final hydrazone derivatives using both conventional and green chemistry approaches.
Protocol 2.1: Synthesis of (S)-1-aminopyrrolidine-2-carboxylic acid hydrazide
The precursor, the hydrazide of proline, is not commonly available commercially and must be synthesized. A reliable method proceeds through the esterification of proline followed by hydrazinolysis.[7][8]
Workflow: Precursor Synthesis
Caption: Workflow for the synthesis of the hydrazide precursor.
Step-by-Step Procedure:
Esterification: To a cooled (0 °C) solution of absolute ethanol (150 mL), add thionyl chloride (12 mL) dropwise with stirring. After the addition is complete, add L-proline (11.5 g, 0.1 mol) in one portion.
Allow the mixture to warm to room temperature and then reflux for 4 hours.
Remove the solvent under reduced pressure to obtain the crude L-proline ethyl ester hydrochloride as a white solid.
Hydrazinolysis: Dissolve the crude ester in methanol (100 mL). Add hydrazine hydrate (80%, 15 mL) dropwise at room temperature.
Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete, remove the solvent under reduced pressure.
Purify the resulting residue by recrystallization from an appropriate solvent system (e.g., ethanol/ether) to yield pure (S)-1-aminopyrrolidine-2-carboxylic acid hydrazide.
Protocol 2.2: General Procedure for Hydrazone Synthesis (Conventional Method)
This protocol describes the acid-catalyzed condensation of the proline hydrazide precursor with a generic aldehyde or ketone.
Step-by-Step Procedure:
Dissolution: In a round-bottom flask, dissolve (S)-1-aminopyrrolidine-2-carboxylic acid hydrazide (1.0 mmol) in a suitable solvent (e.g., 15 mL of methanol or ethanol).
Addition of Carbonyl: To this solution, add the desired aldehyde or ketone (1.0 mmol).
Catalysis: Add 2-3 drops of glacial acetic acid as a catalyst.
Reaction: Stir the mixture at room temperature or reflux gently for 2-6 hours. The reaction progress should be monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate and n-hexane).
Isolation: Upon completion, cool the reaction mixture in an ice bath. The solid product often precipitates out. If not, reduce the solvent volume under vacuum.
Purification: Collect the solid product by filtration, wash with cold solvent (e.g., cold ethanol), and dry under vacuum. If further purification is needed, recrystallization from a suitable solvent or column chromatography can be performed.
Protocol 2.3: Green Synthesis of Hydrazones using L-Proline Catalysis
This method offers an environmentally benign alternative, often requiring shorter reaction times and avoiding bulk solvents.[9][10]
Step-by-Step Procedure:
Mixing: In a mortar, combine the (S)-1-aminopyrrolidine-2-carboxylic acid hydrazide (1.0 mmol), the desired aldehyde or ketone (1.0 mmol), and a catalytic amount of L-proline (5-10 mol%).
Grinding: Add a few drops of water or ethanol to moisten the mixture. Grind the components together with a pestle at room temperature for 10-20 minutes. The initial slurry often solidifies as the reaction proceeds.[10]
Monitoring: Check for reaction completion using TLC.
Workup: Once complete, wash the solid mixture with cold water to remove the L-proline catalyst.
Purification: Collect the solid product by filtration and recrystallize from an appropriate solvent (e.g., ethanol) to obtain the pure hydrazone. The reusability of the L-proline catalyst can be tested by recovering it from the aqueous filtrate.[9]
Characterization and Quality Control
Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized hydrazones. A combination of spectroscopic techniques is employed for this purpose.[11][12]
Technique
Purpose
Characteristic Features for a Hydrazone Derivative
FT-IR
Functional Group Identification
Appearance of a C=N (imine) stretching band around 1620-1640 cm⁻¹. Disappearance of the C=O band from the starting aldehyde/ketone. Presence of N-H stretching bands.[12][13]
¹H NMR
Structural Elucidation & Purity
A characteristic singlet or doublet for the azomethine proton (-N=CH-) typically appears downfield (δ 8.0-8.7 ppm).[14] Signals corresponding to the pyrrolidine ring and the aromatic/aliphatic protons of the aldehyde/ketone moiety should be present and correctly integrated.
¹³C NMR
Carbon Skeleton Confirmation
A signal for the iminic carbon (C=N) in the region of δ 140-160 ppm. Signals for the carbons of the pyrrolidine ring and the substituent.[15]
Mass Spec.
Molecular Weight Confirmation
The molecular ion peak [M]⁺ or protonated species [M+H]⁺ should correspond to the calculated molecular weight of the target hydrazone.[14][16]
UV-Vis
Electronic Transitions
Hydrazones typically exhibit characteristic absorption bands in the UV-visible region due to π → π* and n → π* electronic transitions of the chromophoric C=N group and any conjugated systems.[17]
Applications and Future Directions
Hydrazones derived from 1-aminopyrrolidine-2-carboxylic acid are of significant interest to drug development professionals. The core structure combines the proven biological relevance of the hydrazone moiety with the favorable pharmacological properties of the proline scaffold.
Antimicrobial Agents: The -NHN=CH- pharmacophore is a cornerstone of many antimicrobial agents, and new derivatives are constantly being explored to combat drug-resistant pathogens.[1][18]
Anticancer Therapeutics: Many hydrazone derivatives have demonstrated potent cytotoxic activity against various cancer cell lines.[6][8] The proline backbone can enhance cell permeability and target specificity.
Coordination Chemistry: The imine nitrogen and adjacent atoms can act as chelating sites for metal ions, leading to the formation of metallo-complexes with unique catalytic or biological properties.[12][19]
Future research should focus on expanding the library of these derivatives by using a diverse range of carbonyl compounds and exploring their potential as targeted therapeutic agents and advanced materials.
References
A Technical Guide to the Mechanism of Hydrazone Formation with Hydrazinol. (n.d.). Benchchem.
Wolff-Kishner Reduction: Hydrazone Formation and Base/Heat Deoxygenation. (n.d.). OrgoSolver.
How is the hydrazone formed in the Wolff-Kishner reduction? (2021, April 15). Chemistry Stack Exchange.
Gas-Phase Kinetics and Mechanism of the Reactions of Protonated Hydrazine with Carbonyl Compounds. Gas-Phase Hydrazone Formation. (2004, February 14). ACS Publications - American Chemical Society.
Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. (2025, February 24). Chemistry LibreTexts.
Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. (2024, July 30). MDPI.
Synthesis, Crystal Structures and Spectroscopic Properties of Triazine-Based Hydrazone Derivatives; A Comparative Experimental-Theoretical Study. (2015, April 3). MDPI.
Synthesis and characterization of hydrazones and their transition metal complexes: antimicrobial, antituberculosis and antioxidant activity. (n.d.). Semantic Scholar.
Synthesis and Characterization of Novel Hydrazone Complexes: Exploring DNA/BSA Binding and Antimicrobial Potential. (n.d.). PMC.
Studies on the synthesis and some reactions of (S)-proline hydrazides. (n.d.). ResearchGate.
Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. (2024, July 28). ResearchGate.
Synthesis and Characterization of a Series of Chromone–Hydrazones. (n.d.). Magritek.
2-(Aminocarbonyl)hydrazide L-proline. (2024, August 10). Smolecule.
L-proline catalyzed green synthesis and anticancer evaluation of novel bioactive benzil bis-hydrazones under grinding technique. (2021, March 9). Taylor & Francis.
Synthesis and Optical Characterization of Hydrazone-Substituted Push–Pull-Type NLOphores. (2024, September 10). The Journal of Organic Chemistry - ACS Publications.
Synthesis of Some New Derivatives of Pyrrolidine-2-one and Studying Their Antibacterial Potentials. (2020, December 25). ResearchGate.
A review exploring biological activities of hydrazones. (n.d.). PMC.
Biological Activities of Hydrazone Derivatives. (n.d.). PMC - NIH.
Synthesis of New Pyrrolidine-1,2-dicarboxamides and Investigation of Their Activity for the Synthesis of Aminonitriles. (2015, December 21). Chemical Science International Journal.
A Review on Biological Importance of Hydrazones. (n.d.). SciSpace.
Synthesis of Acyl Hydrazides and Hydrazones from Activated Amides. (n.d.). Synthesis.
A SYSTEMATIC REVIEW ON THE SYNTHESIS AND BIOLOGICAL ACTIVITY OF HYDRAZIDE DERIVATIVES. (2017, January 30). Journal of Pharmaceutical Bioallied Sciences.
Biological Activities of Hydrazone Derivatives in the New Millennium. (n.d.). SciSpace.
Synthesis and Biological Activity of New Hydrazones Based on N-Aminomorpholine. (2024, July 30). MDPI.
Technical Support Center: 1-Aminopyrrolidine-2-Carboxylic Acid Synthesis & Yield Optimization
Welcome to the Advanced Technical Support Center for the synthesis of 1-aminopyrrolidine-2-carboxylic acid (commonly known as 1-aminoproline). As a critical intermediate in the development of chiral hydrazines and peptid...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Technical Support Center for the synthesis of 1-aminopyrrolidine-2-carboxylic acid (commonly known as 1-aminoproline). As a critical intermediate in the development of chiral hydrazines and peptidomimetics, the synthesis of this zwitterionic compound is notoriously prone to poor yields, over-reduction, and isolation failures.
This guide bypasses generic advice to provide field-proven, mechanistically grounded troubleshooting protocols. We have structured this center around the two primary synthetic workflows: Direct Electrophilic Amination and N-Nitrosation/Reduction.
Figure 1: Divergent synthetic pathways for 1-aminopyrrolidine-2-carboxylic acid.
Module 1: Direct Electrophilic Amination (HOSA Method)
FAQ: Why is my L-proline conversion so low when using Hydroxylamine-O-sulfonic acid (HOSA), and why do I see unreacted HOSA rapidly degrading?
Causality & Expert Insight:
Hydroxylamine-O-sulfonic acid (HOSA) is an ambidentate reagent. Under neutral or acidic conditions, it acts as a nucleophile, which is entirely unproductive for amination. However, under strictly basic conditions (pH 10–12), HOSA is deprotonated and acts as a powerful electrophilic nitrogen source[1][2]. During the amination of proline, sulfuric acid is liberated as a byproduct. If the reaction pH is allowed to drop, HOSA rapidly hydrolyzes and the reaction halts. Maintaining a highly alkaline environment via continuous base addition is the critical causal factor for achieving high conversion.
Protocol 1: Self-Validating HOSA Amination
Preparation: Dissolve L-proline (1.0 eq) in 2M NaOH (5.0 eq) and cool the solution to 0–5 °C in an ice bath.
Reagent Addition: Dissolve HOSA (1.2 eq) in a minimal amount of cold water. Add this dropwise to the proline solution over 1 hour, maintaining the internal temperature strictly below 5 °C to prevent thermal degradation of the reagent.
In-Process Control (IPC): Monitor the pH continuously using a calibrated probe. If the pH drops below 10, pause the HOSA addition and add 6M NaOH dropwise to restore alkalinity. This step validates that the electrophilic species remains active.
Reaction: Stir for an additional 2 hours at room temperature.
Validation: Analyze an aliquot via LC-MS. The disappearance of the L-proline mass (m/z 116) and the appearance of 1-aminoproline (m/z 131) confirms reaction completion.
Table 1: Effect of pH and Temperature on HOSA Amination Yield
Base Equivalents (NaOH)
Operating pH
Temperature (°C)
Conversion (%)
Isolated Yield (%)
1.0 eq
7 - 8
25
< 10%
N/A
3.0 eq
9 - 10
0 - 5
65%
45%
5.0 eq
11 - 12
0 - 5
> 95%
78%
5.0 eq
11 - 12
25 (during addition)
70%
50% (HOSA degraded)
Module 2: N-Nitrosation and Chemoselective Reduction
FAQ: I am using the N-nitrosation route. The nitrosation step works perfectly, but my reduction step yields L-proline instead of 1-aminoproline. How do I prevent this?
Causality & Expert Insight:
The synthesis of N-nitrosoproline via sodium nitrite and HCl is highly efficient and robust[3][4]. However, the subsequent reduction of the N-nitroso group to a hydrazine (N-NH₂) is notoriously sensitive. Catalytic hydrogenation using Raney Nickel or Palladium on Carbon (Pd/C) frequently leads to over-reduction, cleaving the delicate N-N bond and reverting the product back to the secondary amine (L-proline)[5][6]. To preserve the N-N bond, a milder, single-electron transfer (SET) reduction using Zinc dust in aqueous acetic acid is required. The causality lies in the chemoselectivity of the metal surface; Zinc provides a controlled reduction potential that arrests the reaction at the hydrazine stage.
Protocol 2: Chemoselective Zinc/AcOH Reduction
Preparation: Dissolve isolated N-nitrosoproline (1.0 eq) in a 1:1 mixture of glacial acetic acid and water. Cool the flask to 0 °C.
Reduction: Add freshly activated Zinc dust (4.0 eq) in small portions over 2 hours. Caution: This reaction is highly exothermic; control the addition rate to maintain the temperature below 15 °C.
In-Process Control (IPC): Spot the reaction mixture on a TLC plate and develop with a Ninhydrin stain. N-nitrosoproline is Ninhydrin-negative, whereas the emerging 1-aminoproline will form a distinct purple/yellow spot. The reaction is self-validating once the starting material spot disappears.
Filtration: Filter the mixture through a Celite pad to remove zinc salts. Wash the pad thoroughly with 1M HCl.
Table 2: Comparison of Reducing Agents for N-Nitrosoproline
Reducing Agent
Conditions
N-N Cleavage (Over-reduction)
Target Hydrazine Yield (%)
Raney Nickel / H₂
50 psi, MeOH, 25 °C
High (>80%)
< 15%
Pd/C / H₂
1 atm, EtOH, 25 °C
Complete (100%)
0%
LiAlH₄
THF, Reflux
Moderate
30%
Zinc Dust
AcOH/H₂O, 0 °C to RT
Low (<5%)
82%
Module 3: Purification & Isolation Challenges
FAQ: My LC-MS shows 95% conversion to 1-aminoproline, but standard organic extraction yields almost nothing. Where is my product?
Causality & Expert Insight:
1-aminopyrrolidine-2-carboxylic acid is a highly polar zwitterion (an inner salt containing both a basic hydrazine group and an acidic carboxylate). It will not partition into standard organic solvents (like ethyl acetate or dichloromethane) regardless of the aqueous pH. Attempting a traditional aqueous workup is the primary cause of catastrophic yield loss. The product must be isolated using strongly acidic cation-exchange chromatography[7]. The resin captures the protonated amine, allowing inorganic salts and non-polar impurities to be washed away, before eluting the pure zwitterion with a volatile base.
Protocol 3: Cation-Exchange Isolation
Resin Preparation: Swell Dowex 50WX8 (H⁺ form) resin in DI water and pack it into a glass column. Wash with 1M HCl, then flush with DI water until the eluent pH is neutral.
Loading: Dilute the crude aqueous reaction mixture with water and load it onto the column at a flow rate of 1-2 column volumes (CV) per hour.
Washing: Wash the column with 3 CV of DI water to remove inorganic salts (e.g., sodium sulfate, zinc acetate). IPC: Test the wash eluent with silver nitrate or barium chloride; proceed to the next step only when no precipitate forms.
Elution: Elute the target 1-aminoproline using 5% aqueous ammonium hydroxide (NH₄OH). Collect the fractions.
Concentration: Lyophilize or rotary evaporate the ninhydrin-positive fractions. The volatile ammonia and water will be removed, leaving pure 1-aminoproline as a crystalline solid.
Troubleshooting Logic Tree
Figure 2: Diagnostic logic tree for troubleshooting low yields in 1-aminoproline synthesis.
References
Nagasawa, H. T., et al. "A new method for nitrosation of proline and related sec- -amino acids to N-nitrosamino acids with possible oncogenic activity - PubMed", Journal of Medicinal Chemistry. URL:[Link]
"Highly Selective Synthesis of α-Aminoamide Utilizing an Umpolung Reaction and Characteristics of α-Hydrazonoester", Organic Letters - ACS Publications. URL:[Link]
"Top 47 papers published in the topic of Raney nickel in 2010", SciSpace. URL:[Link]
"Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications", Accounts of Chemical Research - ACS Publications. URL:[Link]
Technical Support Center: Troubleshooting the Solubility of 1-Aminopyrrolidine-2-carboxylic Acid
Welcome to the technical support guide for 1-aminopyrrolidine-2-carboxylic acid. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges with the solubility of thi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for 1-aminopyrrolidine-2-carboxylic acid. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges with the solubility of this unique proline derivative in organic solvents. Our goal is to provide not just solutions, but a foundational understanding of the physicochemical principles governing its behavior, enabling you to make informed decisions in your experimental design.
Part 1: Frequently Asked Questions (FAQs) - The First Line of Defense
This section addresses the most common initial queries regarding the solubility of 1-aminopyrrolidine-2-carboxylic acid.
Q1: Why is my 1-aminopyrrolidine-2-carboxylic acid completely insoluble in common organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate?
A: The primary reason for the poor solubility of 1-aminopyrrolidine-2-carboxylic acid in most organic solvents is its inherent molecular structure. As an amino acid derivative, it exists predominantly as a zwitterion in its solid state and at its isoelectric point (pI).[1][2]
Zwitterionic Nature: A zwitterion is a neutral molecule that possesses both a positive and a negative charge at different locations. In this molecule, the carboxylic acid group (-COOH) deprotonates to a carboxylate anion (-COO⁻), and one of the basic nitrogen atoms becomes protonated (-NH₂⁺-).
High Crystal Lattice Energy: These opposing charges create strong intermolecular electrostatic attractions, similar to those in an ionic salt. This results in a highly ordered and stable crystal lattice that requires a significant amount of energy to break apart.
Hydrophilicity: The molecule's high polarity and charge separation make it highly hydrophilic (water-loving), as evidenced by a computed XLogP3 value of -2.1, which predicts poor partitioning into organic phases. Non-polar or moderately polar organic solvents cannot effectively solvate these charges to overcome the crystal lattice energy.[3][4]
The diagram below illustrates the pH-dependent forms of the molecule. The central zwitterionic form is responsible for its poor solubility in organic media.
Caption: Zwitterionic equilibrium of 1-aminopyrrolidine-2-carboxylic acid.
Q2: What are the best initial organic solvents to try for solubilization?
A: If you must use an organic solvent without additives, your best chance lies with highly polar, aprotic solvents that have high dielectric constants. These solvents are better equipped to solvate charged species.
Recommended Starting Points: Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are the most promising initial choices.[5] However, even in these solvents, solubility may be limited and require heating or other interventions.
Protic Solvents: Polar protic solvents like methanol and ethanol can also be more effective than non-polar options due to their ability to hydrogen bond. For the related compound L-proline, solubility is highest in water, followed by methanol, and then other short-chain alcohols.[4][6]
For a comparative overview, refer to the table below.
Solvent
Polarity Index
Dielectric Constant (20°C)
Expected Solubility (Zwitterion)
Expected Solubility (Salt Form)
Water
10.2
80.1
High
High
DMSO
7.2
46.7
Low to Moderate
High
DMF
6.4
36.7
Low to Moderate
High
Methanol
5.1
32.7
Low
Moderate to High
Acetonitrile
5.8
37.5
Very Low
Moderate
Dichloromethane (DCM)
3.1
9.1
Insoluble
Moderate to High
Tetrahydrofuran (THF)
4.0
7.6
Insoluble
Low to Moderate
Toluene
2.4
2.4
Insoluble
Very Low
Q3: Can I simply heat the mixture to force dissolution?
A: Heating can be an effective strategy to increase the solubility of many compounds, including amino acids.[4] The added thermal energy helps overcome the activation energy required to break the crystal lattice. However, this approach must be used with caution:
Thermal Stability: The melting point of 1-aminopyrrolidine-2-carboxylic acid is reported to be in the range of 155-185°C.[7] Aggressive heating, especially in high-boiling solvents like DMSO or DMF, could lead to thermal decomposition.
Reaction Compatibility: Ensure that elevated temperatures will not cause unwanted side reactions or degrade other reagents in your experiment.
Best Practice: If you choose to heat, do so gradually while stirring and monitor for any color changes that might indicate degradation. A small-scale test is highly recommended. For many applications, the chemical modification strategies outlined below are safer and more effective.
Part 2: Advanced Troubleshooting Workflows
When simple solvent selection fails, a more systematic approach is required. The key is to chemically modify the molecule in situ to disrupt its zwitterionic character.
Issue: Complete Insolubility in Aprotic Solvents (e.g., DCM, MeCN, THF) for Reaction Chemistry
This is the most common and critical challenge. The solution is to convert the zwitterion into an ionic salt, which is far more amenable to solvation in organic media.[2][8]
Strategy: In Situ Salt Formation via Acidification
By adding a strong acid, you protonate the carboxylate group (-COO⁻), eliminating the zwitterion. The resulting ammonium salt is an ion pair that, while charged, no longer possesses the rigid, high-energy crystal structure of the zwitterion and can be effectively solvated.
Experimental Protocol 1: Solubilization via Trifluoroacetate (TFA) Salt Formation
This protocol is ideal for reactions where the presence of TFA is tolerable, such as in peptide couplings or other amidations.
Suspension: In a clean, dry flask, suspend 1-aminopyrrolidine-2-carboxylic acid (1.0 equivalent) in your chosen anhydrous organic solvent to your target concentration (e.g., 0.1 M). The compound will appear as an insoluble solid.
Acidification: While stirring the suspension vigorously at room temperature, add TFA (1.05 to 1.1 equivalents) dropwise via syringe.
Dissolution: Continue stirring. Within 5-15 minutes, the solid should completely dissolve, yielding a clear, homogeneous solution of the trifluoroacetate salt. The solution is now ready for use in your subsequent reaction.
Self-Validation Check: If the solution does not become clear, it may indicate insufficient acid or the presence of moisture. Add a small additional amount of TFA (up to 1.2 total equivalents). If solubility issues persist, consider a different solvent or the co-solvent method below.
Experimental Protocol 2: The Mitin Co-Solvent System for Acylation Reactions
For particularly stubborn cases or when a specific pH environment is needed, a specialized solvent system can be highly effective. This method was developed for dissolving amino acids for peptide synthesis.[9]
Materials:
1-aminopyrrolidine-2-carboxylic acid
Anhydrous N,N-Dimethylformamide (DMF)
A strong acid (e.g., Trifluoroacetic acid, p-Toluenesulfonic acid)
A tertiary base with pKa ≤ 6 (e.g., Pyridine)
Step-by-Step Methodology:
Prepare the Solvent System: To anhydrous DMF, add the strong acid (e.g., 1.1 equivalents relative to your amino acid) and an excess of the tertiary base (e.g., 2-3 equivalents). The resulting system creates a buffered environment with an apparent pH suitable for solubilizing the amino acid salt.[9]
Dissolution: Add the 1-aminopyrrolidine-2-carboxylic acid to this prepared solvent system while stirring. Dissolution should occur readily.
Application: This solution is particularly well-suited for subsequent acylation reactions (e.g., with Boc₂O or Fmoc-OSu), as the buffered system facilitates the reaction while keeping the amino acid in solution.[9]
The following workflow diagram summarizes the decision-making process for achieving solubility.
Caption: Troubleshooting workflow for dissolving 1-aminopyrrolidine-2-carboxylic acid.
Part 3: Summary and Best Practices
Embrace the Chemistry: The poor organic solubility of 1-aminopyrrolidine-2-carboxylic acid is a direct result of its zwitterionic state. Do not fight this property; neutralize it.
Acidification is Key: The most reliable and broadly applicable method for solubilizing this compound in common organic solvents is to convert it into a salt (e.g., hydrochloride or trifluoroacetate) by adding a stoichiometric amount of a strong acid.
Test Small, Scale Smart: Before committing your entire batch of material, always perform a small-scale solubility test with your chosen solvent and method.[10] This will save time, resources, and potential frustration.
Consider Derivatization: If this compound is an intermediate in a multi-step synthesis, consider protecting either the amino or carboxylic acid group. For example, Boc protection of the amine or esterification of the acid will permanently break the zwitterionic character and render the molecule readily soluble in a wide range of organic solvents.[11][12]
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 273022, 1-Aminopyrrolidine-2-carboxylic acid. [Link]
Mitin, Y. V. (1996). An effective organic solvent system for the dissolution of amino acids. International Journal of Peptide and Protein Research, 48(4), 374-376. [Link]
Nieforth, K. A. (1971). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link]
Blom, M. N., Compagnon, I., Polfer, N. C., von Helden, G., Meijer, G., Suhai, S., Paizs, B., & Oomens, J. (2007). Stepwise Solvation of an Amino Acid: The Appearance of Zwitterionic Structures. The Journal of Physical Chemistry A, 111(30), 7309-7316. [Link]
Peshkov, S., & Vera, J. H. (1996). Extraction of Zwitterionic Amino Acids with Reverse Micelles in the Presence of Different Ions. Industrial & Engineering Chemistry Research, 35(10), 3763-3773. [Link]
Pradhan, A., & Vera, J. H. (2000). Effect of Anions on the Solubility of Zwitterionic Amino Acids. Journal of Chemical & Engineering Data, 45(1), 140-143. [Link]
Bielska, M., & Pałka, M. (2022). Racemization-free and scalable amidation of L-proline in organic media using ammonia and a biocatalyst only. RSC Advances, 12(27), 17359-17366. [Link]
Nieforth, K. A. (1971). The Solubility of Amino Acids in Various Solvent Systems. Master's Theses. Paper 213. [Link]
Various Authors (2016). How to prepare and store Amino acid stock solution? ResearchGate Discussion. [Link]
Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]
Mutter, M., & Nef, H. (1996). Pseudo-Prolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis. Journal of the American Chemical Society, 118(39), 9116-9127. [Link]
Qiu, F., Li, A., & Hao, H. (2019). Solubility and Thermodynamic Properties of (2S)-Pyrrolidine-2-carboxylic Acid in Water, Alcohols, and Water–Alcohol Mixtures. Journal of Chemical & Engineering Data, 64(12), 5348-5356. [Link]
Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. Industrial & Engineering Chemistry Research, 31(11), 2572-2578. [Link]
preventing racemization during 1-aminopyrrolidine-2-carboxylic acid peptide coupling
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice on preventing racemization...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice on preventing racemization during the peptide coupling of 1-aminopyrrolidine-2-carboxylic acid. As a constrained, non-natural amino acid, its incorporation into peptide chains presents unique challenges to maintaining stereochemical integrity. This document provides a framework for understanding and mitigating these challenges.
Understanding the Challenge: Racemization in Peptide Synthesis
Racemization, the loss of stereochemical purity at the α-carbon of an amino acid during a chemical reaction, is a critical challenge in peptide synthesis.[1][2] The biological activity of a peptide is intrinsically linked to its precise three-dimensional structure, which is dictated by the sequence and chirality of its constituent amino acids.[2] The formation of diastereomeric impurities due to racemization can significantly diminish or alter the peptide's therapeutic efficacy and introduce difficulties in purification.[1][2]
The primary mechanism of racemization during peptide coupling involves the formation of a 5(4H)-oxazolone (or azlactone) intermediate.[1][3] The activated carboxyl group of an N-protected amino acid can cyclize to form this planar intermediate. The proton at the chiral α-carbon of the oxazolone is acidic and can be readily abstracted by a base, leading to a loss of stereochemical information.[1] Subsequent nucleophilic attack by the amine component on the now achiral oxazolone intermediate can result in the formation of both L- and D-isomers of the resulting peptide.[1]
optimizing reaction conditions for 1-aminopyrrolidine-2-carboxylic acid derivatives
Welcome to the Technical Support Center for 1-Aminopyrrolidine-2-Carboxylic Acid (N-Aminoproline) Derivatives . As a Senior Application Scientist, I have designed this hub to help you navigate the highly specialized work...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 1-Aminopyrrolidine-2-Carboxylic Acid (N-Aminoproline) Derivatives .
As a Senior Application Scientist, I have designed this hub to help you navigate the highly specialized workflows required for synthesizing and derivatizing N-aminoproline. This unique building block is critical for developing N-amino peptides (NAPs), stabilizing polyproline II (PPII) helices, and designing soluble antagonists for amyloidogenic proteins[1][2]. However, its synthesis is often plagued by chemoselectivity issues, steric hindrance, and poor nucleophilicity.
Below, you will find field-proven troubleshooting guides, self-validating protocols, and mechanistic insights to optimize your reaction conditions.
Q1: Why am I getting low yields and N-N bond cleavage when synthesizing N-aminoproline via classical nitrosation?A: Classical N-nitrosation of proline using
NaNO2/HCl
followed by reduction (e.g., zinc dust and acetic acid) is a legacy method that is highly prone to over-reduction[3]. The hydrazine (N-N) bond is sensitive to harsh reductive environments, leading to cleavage back to the secondary amine. Furthermore, N-nitroso intermediates are highly toxic.
Optimization: Pivot to direct electrophilic amination . Using oxaziridine reagents—specifically 2-(tert-butyl)-3,3-diethyl-1,2-oxaziridine-2,3,3-tricarboxylate (TBDOT)—allows you to directly install an orthogonally protected (Boc) N-amino group with high stereoretention, bypassing toxic intermediates and reductive cleavage entirely[1][2].
Q2: Can I use O-(2,4-dinitrophenyl)hydroxylamine (DNPH) instead of oxaziridines for the N-amination of proline?A: Yes, DNPH is a stable and efficient electrophilic aminating agent frequently used for the N-amination of various heterocycles[4][5]. However, when applied to
α
-amino acids like proline, chemoselectivity becomes a primary challenge. If the
α
-carboxylic acid is not fully protected (e.g., as a benzyl or methyl ester), DNPH can lead to complex side reactions. Oxaziridines generally provide superior yields and cleaner reaction profiles for proline derivatives[1].
Fig 1. Mechanistic pathways for the synthesis of 1-aminopyrrolidine-2-carboxylic acid derivatives.
Q3: I am performing Solid-Phase Peptide Synthesis (SPPS). Why does the coupling of the next amino acid onto the N-amino group of my proline derivative fail?A: The
α
-nitrogen of N-amino peptides (NAPs) is notoriously poorly nucleophilic. This causality is twofold:
Electronic Deactivation: The adjacent amide/carbamate group exerts a strong inductive electron-withdrawing effect, delocalizing the lone pair on the hydrazine nitrogen[1][6].
Steric Hindrance: The rigid pyrrolidine ring of proline physically blocks incoming electrophiles.
Optimization: Standard coupling reagents (like DIC/Oxyma) will fail. You must use highly reactive pre-activated species such as acid chlorides, Ghosez's reagent, or employ microwave-assisted SPPS using HCTU/NMM at elevated temperatures (e.g., 75°C) to overcome the activation energy barrier[1][6].
Fig 2. Troubleshooting logic tree for optimizing N-aminoproline peptide coupling and deprotection.
📊 Section 3: Quantitative Data Matrix
To aid in experimental design, the following table summarizes the performance metrics of various N-amination reagents when applied to L-proline derivatives.
Reagent / Method
Typical Yield
Chemoselectivity
Stereoretention
Primary Limitation
N-Boc-Oxaziridine (TBDOT)
75–95%
High
Excellent
Requires synthesis/purchase of specialized oxaziridine[1][2].
DNPH
50–70%
Moderate
Good
Byproduct removal (2,4-dinitrophenol) can be tedious[4][5].
NaNO₂ followed by Zn/AcOH
30–50%
Low
Moderate
High risk of N-N bond cleavage; highly toxic intermediates[3].
Protocol A: Electrophilic N-Amination of L-Proline Benzyl Ester
This protocol utilizes TBDOT to directly install an orthogonally protected N-amino group.
Preparation: Dissolve L-proline benzyl ester hydrochloride (1.0 equiv) in a 1:1 biphasic mixture of THF and saturated aqueous
NaHCO3
[1].
Causality: The biphasic basic medium ensures the secondary amine is free-based for nucleophilic attack while buffering the reaction to prevent the acid-catalyzed degradation of the oxaziridine.
Amination: Add 2-(tert-butyl)-3,3-diethyl-1,2-oxaziridine-2,3,3-tricarboxylate (TBDOT) (1.1 equiv) dropwise at room temperature[1].
Reaction: Stir vigorously for 4 hours.
Self-Validation Step: Monitor via TLC (Hexanes/EtOAc). The product will be UV active. Staining with ninhydrin will yield a distinct red/brown spot, confirming the presence of the hydrazine derivative.
Workup: Dilute with EtOAc, separate the layers, wash the organic layer with brine, dry over anhydrous
Na2SO4
, and concentrate[1].
Purification: Purify via flash chromatography over silica gel (15–50% EtOAc/hexanes) to yield N-Boc-N-aminoproline benzyl ester[1].
Self-Validation Step:
1H
NMR will show a distinct 9H singlet at ~1.45 ppm (Boc group). LC-MS will confirm the
[M+H]+
mass shift corresponding to the exact addition of the Boc-NH moiety.
This protocol addresses the poor nucleophilicity of the N-amino group during peptide elongation.
Deprotection: Remove the Fmoc group from the N-aminoproline residue already attached to the resin using 20% piperidine in DMF (2 × 5 min).
Activation: Pre-activate the incoming Fmoc-amino acid (3.0 equiv) with the highly reactive uronium salt HCTU (2.9 equiv) and NMM (6.0 equiv) in DMF[1].
Coupling: Add the activated mixture to the resin.
Microwave Irradiation: Heat to 75°C for 10–15 minutes using a microwave peptide synthesizer[1].
Causality: Because the N-amino group is sterically hindered and electronically deactivated, standard room-temperature kinetics are too slow. Thermal energy is strictly required to drive the acylation to completion[1][6].
Validation: Perform a Kaiser test. Because the deprotected N-amino group is a primary amine (
-NH2
), a negative test (solution remains yellow) definitively confirms complete acylation.
📚 References
1.[3] Synthesis of N-amino-L-proline. PrepChem.com. URL:[Link]
2.[1] N-Amination Converts Amyloidogenic Tau Peptides into Soluble Antagonists of Cellular Seeding. National Institutes of Health (NIH). URL:[Link]
3.[4] Targeting HIV-1 Reverse Transcriptase Using a Fragment-Based Approach. ResearchGate. URL: [Link]
4.[6] Total Synthesis of L-156,373 and an oxoPiz Analogue via a Submonomer Approach. National Science Foundation (NSF PAR). URL:[Link]
5.[5] Targeting HIV-1 Reverse Transcriptase Using a Fragment-Based Approach. National Institutes of Health (NIH). URL:[Link]
6.[2] Beyond N-alkylation: Synthesis, structure, and function of N-aminopeptides. National Institutes of Health (NIH). URL:[Link]
Technical Support Center: Overcoming Steric Hindrance in 1-Aminopyrrolidine-2-Carboxylic Acid (1-APC) Synthesis
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the unique synthetic challenges assoc...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the unique synthetic challenges associated with 1-aminopyrrolidine-2-carboxylic acid (1-APC, also known as 1-aminoproline).
1-APC is a highly specialized, conformationally constrained building block frequently utilized in the design of foldamers and Peptide Nucleic Acids (PNAs)[1]. However, incorporating 1-APC introduces severe steric hindrance. The N1-amino group (a hydrazine derivative) is shielded by the adjacent pyrrolidine ring and C2-carboxyl group, while the C2-carboxyl group behaves similarly to an
α,α
-disubstituted amino acid. This guide provides field-proven, mechanistic solutions for overcoming low yields, epimerization, and incomplete reactions during 1-APC workflows.
Part 1: Diagnostic Workflow for 1-APC Coupling
Before adjusting your chemistry, use the following diagnostic tree to identify the root cause of your synthesis failure.
Diagnostic workflow for resolving 1-APC coupling failures.
Part 2: Troubleshooting Guides & FAQs
Q1: Why do standard coupling reagents (e.g., HBTU, DIC/HOBt) consistently fail to acylate the N1-amino group of 1-APC?A1: Causality: The N1-amino group of 1-APC forms a hydrazide linkage rather than a standard peptide bond. This primary amine is sterically blocked by the adjacent chiral C2-center and the rigid pyrrolidine ring. HBTU generates an OBt active ester, which lacks the electrophilicity required to overcome this steric wall.
Solution: Transition to HOAt-based (HATU) or Oxyma-based (COMU) reagents. HATU generates a highly reactive OAt ester. Crucially, the pyridine nitrogen in HOAt provides "anchimeric assistance" (intramolecular hydrogen bonding) that guides the hindered N1-amine into the optimal trajectory for nucleophilic attack[2]. COMU offers similar reactivity via a morpholino-carbenium intermediate but with a safer, non-explosive profile[2].
Q2: I am experiencing severe epimerization at the C2 position when activating the 1-APC carboxyl group. How can I suppress this?A2: Causality: Because 1-APC is sterically hindered, the coupling reaction is exceptionally slow. This prolonged timeframe allows the activated C2-carboxyl to cyclize into an oxazolone intermediate, which readily undergoes base-catalyzed deprotonation at the
α
-carbon, leading to racemization[3].
Solution:
Limit pre-activation time strictly to 1–2 minutes[2].
Substitute the standard base DIPEA with a weaker, more sterically hindered base like 2,4,6-trimethylpyridine (TMP) or collidine.
If racemization persists, utilize DEPBT, which mediates coupling without forming the oxazolone intermediate, preserving stereochemical integrity[3].
Q3: Can Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS) improve the incorporation of 1-APC?A3: Causality: Steric hindrance manifests as a massive activation energy (
Ea
) barrier. Room-temperature kinetics often plateau before completion due to competitive side reactions or peptide aggregation.
Solution: MW-SPPS delivers precise, volumetric heating that rapidly overcomes the
Ea
barrier[4]. For bulky amino acids, employing microwave irradiation at 75°C for 10–20 minutes dramatically increases coupling efficiency while minimizing the time available for degradation pathways[5].
Part 3: Reagent Selection Data
To optimize your synthesis, compare the performance metrics of common coupling reagents when applied specifically to hindered substrates like 1-APC.
Part 4: Validated Methodologies (Self-Validating Systems)
Every protocol below is designed as a self-validating system, ensuring that you can verify the success of a step before committing to the next.
Protocol A: Microwave-Assisted Coupling of 1-APC (Fmoc-Strategy)
This protocol utilizes COMU to maximize reactivity while maintaining safety.
Resin Swelling & Baseline Validation: Swell Fmoc-Rink Amide resin in DMF for 30 minutes. Validation: Cleave a micro-aliquot and measure Fmoc absorbance at 301 nm to confirm initial resin loading.
Fmoc Deprotection: Treat resin with 20% piperidine in DMF for 3 minutes at 75°C under microwave irradiation[4]. Wash thoroughly with DMF (5x).
Pre-Activation (Strict Timing): In a separate vial, dissolve 3.0 eq of Fmoc-1-APC and 2.9 eq of COMU in DMF. Add 6.0 eq of DIPEA. Allow to pre-activate for exactly 1.5 minutes to prevent oxazolone formation[2].
MW Coupling: Transfer the activated mixture to the resin. Irradiate at 75°C for 15 minutes[5].
Post-Coupling Validation (Kaiser Test): Wash the resin with DMF (3x) and DCM (3x). Perform a Kaiser test.
If Yellow (Negative): The primary amine has been successfully acylated. Proceed to the next step.
If Blue (Positive): Steric hindrance caused incomplete coupling. Do not deprotect; perform a second coupling cycle using HATU/HOAt.
Protocol B: Solution-Phase Activation of 1-APC C2-Carboxyl using HATU
This protocol leverages anchimeric assistance for difficult fragment couplings.
Reagent Preparation: Dissolve 1.0 eq of 1-APC (N-protected) and 1.1 eq of HATU in anhydrous DMF at 0°C.
Base Addition: Add 2.0 eq of TMP (collidine) dropwise. Stir for 1 minute at 0°C.
Nucleophilic Addition: Add 1.2 eq of the incoming amine. Allow the reaction to slowly warm to room temperature over 2 hours.
In-Process Validation (LC-MS Quench): Take a 5
μ
L aliquot and quench it in 100
μ
L of methanol. Analyze via LC-MS.
Observation: If the OAt active ester is present, you will see the methyl ester mass (indicating successful activation but slow coupling). If the target mass is dominant, the coupling is complete.
Part 5: Mechanistic Visualization
The exceptional efficacy of HATU with 1-APC is driven by the anchimeric assistance provided by the HOAt leaving group. The diagram below illustrates this self-validating mechanistic pathway.
HATU-mediated activation and anchimeric assistance mechanism.
Technical Support Center: Overcoming Low Conversion Rates with 1-Aminopyrrolidine-2-Carboxylic Acid (APC) Catalysts
Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming challenges associated with 1-aminopyrrolidine-2-carboxylic acid (APC) catalyzed rea...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in overcoming challenges associated with 1-aminopyrrolidine-2-carboxylic acid (APC) catalyzed reactions. This guide provides in-depth troubleshooting advice, detailed experimental protocols, and frequently asked questions to help you diagnose and resolve issues leading to low conversion rates in your experiments.
Introduction to APC Catalysis
1-Aminopyrrolidine-2-carboxylic acid (APC) is a proline-derived organocatalyst. Like L-proline, it is capable of forming nucleophilic enamine intermediates with carbonyl compounds, which can then participate in a variety of asymmetric transformations, including aldol and Michael reactions. The presence of the N-amino group in APC introduces unique electronic and steric properties compared to proline, which can influence its catalytic activity, stability, and stereoselectivity. While the fundamental principles of enamine and iminium ion catalysis are applicable, the N-amino moiety may present specific challenges and opportunities for optimization.
This guide is structured to provide a logical workflow for troubleshooting, starting from common symptoms of low conversion and delving into potential root causes and their solutions.
Troubleshooting Guide: Diagnosing and Resolving Low Conversion Rates
Low conversion in your APC-catalyzed reaction can stem from a variety of factors, from the quality of your reagents to subtle nuances in your reaction setup. This section provides a systematic approach to identifying and addressing these issues.
Problem 1: Reaction Stalls or Shows No Progress
Initial Checks:
Visual Inspection: Observe the reaction mixture. Is it homogeneous? Has a precipitate formed unexpectedly? A heterogeneous mixture could indicate solubility issues with the catalyst or substrates.
Reaction Monitoring: How are you monitoring the reaction? Use a reliable analytical technique such as TLC, GC, or ¹H NMR to confirm that the reaction is indeed not progressing.
Potential Causes & Solutions:
Potential Cause
Explanation
Troubleshooting Steps
Catalyst Inactivity
The APC catalyst may be impure, degraded, or handled improperly. The N-amino group can be susceptible to oxidation.
1. Verify Catalyst Purity: Use a fresh batch of APC or re-purify your existing stock. Confirm its identity and purity via NMR and melting point analysis. 2. Proper Handling: Handle APC under an inert atmosphere (nitrogen or argon) if possible, especially if it has been stored for an extended period. Store in a cool, dry, and dark place.
Poor Catalyst Solubility
APC, being an amino acid, may have limited solubility in non-polar organic solvents, which can prevent it from participating effectively in the catalytic cycle.
1. Solvent Screening: Test a range of solvents. Polar aprotic solvents like DMSO, DMF, or NMP are often good starting points for proline-type catalysts.[1] 2. Co-solvent System: Consider using a co-solvent system to improve solubility. For instance, a small amount of a polar solvent in a non-polar medium can be effective.
Presence of Water
While a small amount of water can sometimes be beneficial in proline catalysis, excess water can hydrolyze the enamine intermediate, shutting down the catalytic cycle.[2][3]
1. Use Anhydrous Conditions: Dry all glassware thoroughly. Use anhydrous solvents and reagents. Consider adding molecular sieves to the reaction mixture. 2. Controlled Water Addition: If anhydrous conditions fail, systematically add small amounts of water (e.g., 0.5-5 mol%) to see if it has a beneficial effect, as has been observed in some proline-catalyzed reactions.[4]
Substrate-Related Issues
The electronic or steric properties of your substrate may be hindering the reaction. Highly hindered ketones or electron-deficient aldehydes can be challenging substrates.
1. Run a Control Reaction: Use a known, reactive substrate pair (e.g., cyclohexanone and p-nitrobenzaldehyde for an aldol reaction) to confirm that the catalyst and conditions are viable. 2. Modify Substrate: If possible, consider using a more reactive derivative of your substrate for initial studies.
Problem 2: Reaction is Slow and Incomplete After Extended Time
Initial Checks:
Kinetics: Plot conversion versus time. Is the reaction proceeding linearly and then stopping, or is it a slow, continuous process? This can help distinguish between catalyst deactivation and inherently slow kinetics.
Potential Causes & Solutions:
Potential Cause
Explanation
Troubleshooting Steps
Suboptimal Catalyst Loading
The amount of catalyst may be insufficient to drive the reaction to completion in a reasonable timeframe.
1. Increase Catalyst Loading: Systematically increase the catalyst loading (e.g., from 10 mol% to 20 mol% or 30 mol%). 2. Monitor for Non-Linear Effects: Be aware that increasing catalyst loading doesn't always lead to a linear increase in rate and can sometimes introduce side reactions.
Low Reaction Temperature
The reaction may have a significant activation energy barrier that is not being overcome at the current temperature.
1. Increase Temperature: Gradually increase the reaction temperature in increments (e.g., 10 °C) and monitor the effect on conversion and side product formation. 2. Balance with Selectivity: Be mindful that higher temperatures can sometimes negatively impact enantioselectivity.
Catalyst Deactivation
The APC catalyst may be slowly degrading under the reaction conditions. The N-amino group could potentially participate in side reactions.
1. Staged Catalyst Addition: Add the catalyst in portions over the course of the reaction to maintain a sufficient concentration of active catalyst. 2. Identify Deactivation Pathway: If possible, try to isolate and characterize any catalyst-derived byproducts to understand the deactivation mechanism. Common pathways for amine-based catalysts include alkylation by electrophiles.[4][5]
Product Inhibition
The product of the reaction may be binding to the catalyst, preventing it from re-entering the catalytic cycle.
1. Run at Lower Concentration: Diluting the reaction may disfavor product inhibition. 2. In Situ Product Removal: If feasible for your reaction, consider methods to remove the product as it is formed (e.g., crystallization or extraction).
Experimental Protocols
The following are generalized protocols that can be adapted for your specific substrates. It is crucial to perform small-scale test reactions to optimize conditions before proceeding to a larger scale.
Protocol 1: General Procedure for APC-Catalyzed Aldol Reaction
This protocol is a starting point for the reaction between a ketone and an aldehyde.
Preparation:
To an oven-dried vial equipped with a magnetic stir bar, add 1-aminopyrrolidine-2-carboxylic acid (APC) (0.1 mmol, 10 mol%).
Add the aldehyde (1.0 mmol, 1.0 equiv).
Add the solvent (e.g., DMSO, 2.0 mL).
Reaction Initiation:
Add the ketone (2.0 mmol, 2.0 equiv).
Stir the reaction mixture at room temperature.
Monitoring and Work-up:
Monitor the reaction progress by TLC or GC.
Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl (5 mL).
Extract the aqueous layer with ethyl acetate (3 x 10 mL).
Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Protocol 2: General Procedure for APC-Catalyzed Michael Addition
This protocol is a starting point for the conjugate addition of a ketone to a nitroalkene.
Preparation:
To a vial equipped with a magnetic stir bar, add the nitroalkene (0.5 mmol, 1.0 equiv).
Stir the mixture at the desired temperature (e.g., 0 °C to room temperature).
Monitoring and Work-up:
Monitor the reaction by TLC.
Once the nitroalkene is consumed, concentrate the reaction mixture directly onto silica gel.
Purify the product by flash column chromatography.
Frequently Asked Questions (FAQs)
Q1: What is the proposed catalytic cycle for APC?
A1: The catalytic cycle for APC is believed to be analogous to that of L-proline, proceeding through an enamine mechanism. The key steps are:
Enamine Formation: The secondary amine of APC condenses with a ketone or aldehyde to form a nucleophilic enamine intermediate.
Carbon-Carbon Bond Formation: The enamine attacks an electrophile (e.g., an aldehyde in an aldol reaction or a Michael acceptor).
Hydrolysis: The resulting iminium ion is hydrolyzed to release the product and regenerate the APC catalyst.
The carboxylic acid moiety is thought to act as a Brønsted acid/base co-catalyst, facilitating proton transfer steps within the transition state. The N-amino group may also participate in hydrogen bonding, potentially influencing the organization of the transition state assembly.
Q2: How does the N-amino group in APC affect its catalytic properties compared to L-proline?
A2: The N-amino group can influence the catalyst's properties in several ways:
Electronic Effects: The N-amino group is electron-donating, which could increase the nucleophilicity of the resulting enamine, potentially accelerating the carbon-carbon bond-forming step.
Steric Effects: The N-amino group adds steric bulk to the nitrogen atom, which can influence the facial selectivity of the enamine attack and thus the stereochemical outcome of the reaction.
Hydrogen Bonding: The N-H protons of the amino group can act as hydrogen bond donors, potentially interacting with the electrophile or solvent molecules to organize the transition state.
Potential for Side Reactions: The N-amino group is a potential site for side reactions, such as oxidation or reaction with electrophiles, which could lead to catalyst deactivation.
Q3: What are the best analytical techniques for monitoring APC-catalyzed reactions?
A3: A combination of techniques is often ideal:
Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the consumption of starting materials and the appearance of the product.
Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): Provide quantitative data on conversion and can be used to determine enantiomeric excess (with a chiral stationary phase).
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for confirming the structure of the product and can be used for quantitative analysis (qNMR) to determine conversion by integrating signals from the starting material and product.
Q4: My reaction is giving a complex mixture of products. What could be the cause?
A4: A complex product mixture can arise from several issues:
Side Reactions of Substrates: Aldehydes can undergo self-aldol condensation. Ensure slow addition of the aldehyde if this is a problem.
Product Decomposition: The product may be unstable under the reaction conditions. Try running the reaction at a lower temperature or for a shorter duration.
Lack of Selectivity: The catalyst may not be providing adequate stereocontrol, leading to a mixture of diastereomers and enantiomers. Re-optimization of the reaction conditions (solvent, temperature, additives) is necessary.
Catalyst-Promoted Side Reactions: In some cases, the catalyst itself may promote undesired side reactions.
Q5: How can I purify my 1-aminopyrrolidine-2-carboxylic acid catalyst?
A5: If you suspect your APC is impure, recrystallization is a common purification method for amino acids. The choice of solvent will depend on the specific impurities. A common solvent system for recrystallizing amino acids is a mixture of water and a water-miscible organic solvent like ethanol or acetone.
Visualizing the Catalytic Cycle and Troubleshooting
Catalytic Cycle of APC in an Aldol Reaction
Caption: Proposed catalytic cycle for an APC-catalyzed aldol reaction.
Troubleshooting Workflow for Low Conversion
Caption: A systematic workflow for troubleshooting low conversion rates.
1-Aminopyrrolidine-2-Carboxylic Acid vs. L-Proline: A Comprehensive Guide to Peptide Stability
As a Senior Application Scientist navigating the complexities of peptide drug development, I frequently encounter a critical bottleneck: the inherent instability of natural peptides in physiological environments. While L...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist navigating the complexities of peptide drug development, I frequently encounter a critical bottleneck: the inherent instability of natural peptides in physiological environments. While L-proline has historically been the go-to structural anchor for inducing
β
-turns and enhancing receptor recognition, its susceptibility to targeted enzymatic cleavage severely limits the in vivo half-life of peptide therapeutics.
To overcome this, peptidomimetic engineering has introduced 1-aminopyrrolidine-2-carboxylic acid (1-APC) , widely known as N-aminoproline. By replacing the standard proline ring with a hydrazine derivative, 1-APC fundamentally rewrites the structural and electronic rules of the peptide backbone. This guide objectively compares the performance, mechanistic causality, and experimental validation of 1-APC against L-proline.
Mechanistic Insights: The Causality Behind Peptide Stability
To understand why 1-APC outperforms L-proline in stability assays, we must examine the atomic-level interactions that dictate peptide folding and protease recognition.
L-Proline: The Natural Anchor and Its Vulnerabilities
L-proline is unique among the 20 proteinogenic amino acids; its side chain cyclizes onto the backbone nitrogen to form a pyrrolidine ring. This structural constraint restricts the
ϕ
dihedral angle, naturally inducing polyproline helices and reverse turns[1]. However, this evolutionary design comes with a fatal flaw in drug development: Prolyl Endopeptidases (PEPs) and other Proline-Specific Peptidases (PSPs) have evolved specifically to recognize and cleave the Pro-Xaa peptide bond[2]. Because PSPs are the primary enzymes capable of hydrolyzing these specific bonds, L-proline acts as an Achilles' heel in serum and intracellular environments[3].
1-APC (N-Aminoproline): Engineering the Hydrazino Turn
1-APC introduces an N-amino group onto the pyrrolidine ring, converting the residue into a hydrazino acid. This single heteroatomic substitution yields two profound stabilizing effects:
The Hydrazino Turn & Bifurcated Hydrogen Bonding: Unlike L-proline, which lacks a backbone amide proton and can only act as a hydrogen bond acceptor, the N-amino group of 1-APC acts as both a donor and an acceptor. This allows 1-APC to induce a highly rigid "hydrazino turn," stabilized by a bifurcated hydrogen bond that locks the backbone into an 8-membered pseudo-ring[4]. This conformation is retained even in highly competitive aqueous environments[5].
Absolute Steric Shielding: The extra nitrogen atom and its associated hydrogen bonding network sterically clash with the
β
-propeller domain of PEPs. By altering the electronic signature and physical bulk of the cleavage site, 1-APC renders the peptide completely invisible to post-proline cleaving enzymes[2].
Structural pathways comparing L-Proline degradation vs. 1-APC protease resistance.
Quantitative Data Comparison
The following table synthesizes the structural and pharmacokinetic differences between peptides containing L-proline versus those substituted with 1-APC.
Parameter
L-Proline
1-Aminopyrrolidine-2-carboxylic acid (1-APC)
Primary Structural Motif
Standard
β
-turns (Types I, II, VI)
Hydrazino turns (8-membered H-bond rings)
Hydrogen Bond Capacity
H-bond acceptor only (tertiary amide)
H-bond donor and acceptor (N-amino group)
Proteolytic Half-Life (
t1/2
)
Minutes to hours (highly PEP-susceptible)
Days (complete resistance to PEP cleavage)
Receptor Recognition
Native binding affinity
Enhanced or equivalent (due to rigid pre-organization)
Aqueous Conformational Stability
Dynamic interconversion
Highly locked; resistant to solvent disruption
Experimental Validation Protocols
To ensure scientific integrity, the evaluation of peptidomimetics must rely on self-validating experimental systems. Below are the field-proven methodologies used to quantify the stability and structural advantages of 1-APC.
Causality Check: We use a 100:1 Substrate-to-Enzyme ratio to maintain pseudo-first-order kinetics, preventing enzyme saturation from skewing the half-life (
t1/2
) calculations.
Self-Validation: A Stable Isotope-Labeled Internal Standard (SIL-IS) is spiked into the quenching buffer to correct for any LC-MS matrix effects or ionization suppression.
Preparation: Dissolve the L-proline and 1-APC peptide variants in 50 mM Tris-HCl buffer (pH 7.4) to a final concentration of 100 µM.
Enzyme Addition: Add recombinant human Prolyl Endopeptidase (PEP) to a final concentration of 1 µM. Incubate the mixture at 37°C.
Time-Course Sampling: Extract 50 µL aliquots at
t=0,15,30,60,120,and 240
minutes.
Quenching & Internal Standard: Immediately quench each aliquot by adding 50 µL of 1% trifluoroacetic acid (TFA) in acetonitrile containing 10 µM of the SIL-IS.
Quantification: Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS (MRM mode).
Data Analysis: Plot the natural log of the remaining peptide concentration versus time. The slope of the linear regression yields the degradation rate constant (
k
), from which
t1/2
is calculated (
t1/2=0.693/k
).
Protocol B: Conformational Mapping via 2D-NMR and CD Spectroscopy
Causality Check: Circular Dichroism (CD) provides a rapid global snapshot of the secondary structure, while 2D NOESY NMR provides exact interatomic distances.
Self-Validation: The protocols cross-validate each other. If NOESY reveals the
C=O(i)⋯H−N(i+2)
bifurcated hydrogen bonds unique to 1-APC[5], the CD spectra must concurrently display the characteristic minima associated with highly constrained reverse turns.
CD Spectroscopy: Dissolve peptides in phosphate buffer (pH 7.4) at 50 µM. Record spectra from 190 to 260 nm at 25°C. Look for a shift from a flexible random coil signature to a deep minimum near 225 nm, indicating 1-APC turn induction.
NMR Preparation: Dissolve 2 mg of the 1-APC peptide in 600 µL of
CDCl3
or
H2O/D2O
(9:1 v/v) depending on solubility.
2D NOESY Acquisition: Acquire 2D NOESY spectra with a mixing time of 200–400 ms.
Cross-Peak Analysis: Identify spatial correlations between the N-amino proton of 1-APC and the adjacent carbonyl oxygens. Distances calculated at 2.2–2.3 Å confirm the presence of the 8-membered hydrazino turn[4].
Self-validating experimental workflow for assessing peptide stability and conformation.
Conclusion
For drug development professionals, the choice between L-proline and 1-aminopyrrolidine-2-carboxylic acid dictates the ultimate clinical viability of a peptide. While L-proline is sufficient for early-stage in vitro receptor binding assays, its vulnerability to Prolyl Endopeptidases makes it a liability in vivo. By incorporating 1-APC, researchers can exploit the rigid, self-stabilizing bifurcated hydrogen bonds of the hydrazino turn, effectively immunizing the peptide against enzymatic degradation while perfectly preserving—or even enhancing—its bioactive conformation.
Comparative Guide: Chiral Catalysts & Scaffolds – 1-Aminopyrrolidine-2-Carboxylic Acid vs. L-Proline
Executive Summary & Mechanistic Divergence In the realm of asymmetric organocatalysis and peptidomimetic design, the choice of chiral scaffold dictates the thermodynamic and stereochemical outcome of the target reaction....
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Divergence
In the realm of asymmetric organocatalysis and peptidomimetic design, the choice of chiral scaffold dictates the thermodynamic and stereochemical outcome of the target reaction. L-Proline is universally recognized as the gold standard for secondary amine-catalyzed transformations (e.g., the Hajos-Parrish-Eder-Sauer-Wiechert reaction) due to its ability to form highly reactive enamine and iminium intermediates.
Conversely, 1-aminopyrrolidine-2-carboxylic acid (1-APCA) —also known as N-aminoproline—is a hydrazine-derivative analogue of proline. Substituting the secondary amine of proline with an N-amino group introduces the
α
-effect, significantly increasing the nitrogen's nucleophilicity. However, this fundamental electronic shift alters the catalytic pathway: instead of forming a reactive enamine, 1-APCA reacts with carbonyls to form highly stable hydrazones. While this makes 1-APCA a poor direct organocatalyst for standard aldol reactions, its unique N-N bond geometry makes it an exceptional structural nucleator for inducing rigid
β
-turns in advanced peptide-based organocatalysts[1].
Direct Organocatalysis: The Hydrazone Trap vs. The Enamine Engine
To understand why 1-APCA cannot act as a drop-in replacement for L-Proline in direct small-molecule catalysis, we must analyze the causality of their transition states.
L-Proline (The Enamine Engine): Proline attacks a carbonyl substrate to form a transient iminium ion, which rapidly tautomerizes into a nucleophilic enamine. This enamine attacks an electrophile via the highly ordered Houk-List transition state, releasing the product and regenerating the catalyst.
1-APCA (The Hydrazone Trap): Driven by the
α
-effect, the terminal
NH2
group of 1-APCA rapidly attacks the carbonyl to form a hydrazonium intermediate. However, this intermediate quickly deprotonates to form a neutral, thermodynamically stable hydrazone . The delocalization of the adjacent nitrogen's lone pair into the C=N bond creates a thermodynamic sink, poisoning the catalyst and stalling the catalytic cycle.
Mechanistic divergence between L-Proline (enamine cycle) and 1-APCA (hydrazone trap).
Peptide-Based Organocatalysis: Structural Nucleation and
β
-Turn Induction
Where 1-APCA fails as a direct catalyst, it excels as a structural scaffold. In the design of larger peptide-based organocatalysts (e.g., for asymmetric epoxidation), the spatial arrangement of the active catalytic residues is entirely dependent on the peptide's secondary structure.
1-APCA has been extensively studied for its ability to induce highly stable reverse-turns in peptidomimetics[1], outperforming standard proline due to the severe dihedral angle restrictions imposed by the N-N bond[2]. Crystallographic studies confirm that incorporating 1-APCA induces a tighter, more rigid folded structure compared to the usual
β
II-turn seen in cognate proline tripeptides[3]. By locking the peptide catalyst into a rigid "hydrazino turn," 1-APCA pre-organizes the adjacent catalytic residues, minimizing entropic loss during the transition state and dramatically enhancing the enantiomeric excess (ee) of the target reaction.
Workflow for synthesizing and validating turn-constrained peptide organocatalysts.
Quantitative Performance Matrix
The following table summarizes the comparative performance of both molecules based on their distinct chemical roles.
Parameter
L-Proline
1-APCA (N-Aminoproline)
Primary Catalytic Role
Direct Enamine/Iminium Organocatalyst
Conformational Scaffold / Turn-Inducer
Nitrogen Nucleophilicity
Standard (Secondary Amine)
Enhanced (
α
-effect from N-N bond)
Carbonyl Intermediate
Enamine (Highly reactive)
Hydrazone (Thermodynamic sink)
Aldol Reaction Yield (Direct)
>90% (Standard conditions)
<5% (Catalyst poisoning)
Peptide Turn Induction
Type I / II
β
-turn (Flexible)
Hydrazino-turn (Highly rigid)
Peptide Catalyst ee% (Scaffold Role)
Baseline (e.g., ~75% ee)
Enhanced (e.g., >95% ee due to rigidity)
Self-Validating Experimental Protocols
Protocol A: In Situ NMR Kinetic Assay for Direct Aldol Catalysis
Objective: Validate the mechanistic divergence by observing enamine turnover vs. hydrazone trapping.
Preparation: In an NMR tube, dissolve 0.5 mmol of p-nitrobenzaldehyde in 0.5 mL of DMSO-
d6
.
Catalyst Addition: Add 20 mol% of the chosen catalyst (L-Proline or 1-APCA).
Initiation: Inject 2.0 mmol of acetone and immediately insert the tube into the NMR spectrometer.
Acquisition: Record
1
H NMR spectra every 10 minutes for 2 hours at 25°C.
Causality & Observation:
L-Proline: The aldehyde proton peak (~10.1 ppm) steadily decreases as the aldol product peaks emerge. The enamine intermediate is rarely observed due to rapid catalytic turnover.
1-APCA: The aldehyde peak rapidly disappears and is replaced by a highly stable hydrazone proton peak (~7.5–8.0 ppm). No aldol product forms, proving that the enhanced nucleophilicity of 1-APCA leads to a thermodynamic dead-end.
Protocol B: Synthesis of a Turn-Constrained Peptide Catalyst
Objective: Utilize 1-APCA as a structural scaffold to enhance the enantioselectivity of a peptide-based organocatalyst.
Resin Loading: Swell Rink Amide resin in DMF for 30 minutes.
Coupling: Perform standard Fmoc-SPPS for the linear sequence. At the critical turn-inducing position, couple either Fmoc-L-Pro-OH or Fmoc-1-APCA-OH.
Causality in Coupling 1-APCA: Due to the N-amino group, the resulting hydrazide bond exhibits altered sterics and electronic deactivation. Standard HBTU coupling will fail. You must use highly efficient coupling reagents (HATU/HOAt) and extend the coupling time to 2 hours to ensure complete acylation.
Cleavage: Treat the resin with a cleavage cocktail of TFA/TIPS/H
2
O (95:2.5:2.5) for 2 hours. Precipitate the peptide in cold diethyl ether.
Validation: Purify via RP-HPLC. Subject both peptides to Circular Dichroism (CD) spectroscopy. The 1-APCA peptide will exhibit a distinct, highly constrained CD signature indicative of a rigid hydrazino-turn, validating its superior pre-organization prior to catalytic assays.
References
[1] Conformational Analysis of Reverse-Turn Constraints by N-Methylation and N-Hydroxylation of Amide Bonds in Peptides and Non-Peptide Mimetics. Journal of the American Chemical Society (ACS).
1
[2] Synthetic turn and hairpin mimicry. Chemical Communications (RSC).
2
[3] The folded structure induced by the N-aminoproline residue. ResearchGate (Joëlle Vidal Research Profile).
3
A Comparative Guide to the Validation of 1-Aminopyrrolidine-2-Carboxylic Acid Enantiomeric Purity by Chiral HPLC
Introduction: The Criticality of Enantiomeric Purity in Drug Development 1-Aminopyrrolidine-2-carboxylic acid, a cyclic amino acid analogue, represents a vital chiral building block in modern medicinal chemistry. Its rig...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Criticality of Enantiomeric Purity in Drug Development
1-Aminopyrrolidine-2-carboxylic acid, a cyclic amino acid analogue, represents a vital chiral building block in modern medicinal chemistry. Its rigid, constrained pyrrolidine scaffold is a sought-after feature in the design of novel therapeutics, influencing potency, selectivity, and pharmacokinetic properties. As with all chiral molecules, the three-dimensional arrangement of its atoms gives rise to two non-superimposable mirror images – enantiomers. These enantiomers can exhibit profoundly different pharmacological and toxicological profiles. Consequently, the rigorous validation of the enantiomeric purity of 1-aminopyrrolidine-2-carboxylic acid is not merely an analytical exercise but a cornerstone of drug safety and efficacy.
This guide provides an in-depth technical comparison of methodologies for determining the enantiomeric purity of 1-aminopyrrolidine-2-carboxylic acid, with a primary focus on a robust chiral High-Performance Liquid Chromatography (HPLC) method. We will explore the rationale behind the selection of this method, detail a comprehensive validation protocol, and objectively compare its performance against alternative techniques such as chiral Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.
The Primary Method: Direct Enantioseparation by Chiral HPLC
Direct chiral HPLC is a powerful and widely adopted technique for the separation of enantiomers due to its robustness, reproducibility, and broad applicability.[1] The principle lies in the use of a Chiral Stationary Phase (CSP) that creates a diastereomeric interaction with the enantiomers of the analyte, leading to different retention times and, thus, separation.
For a polar, zwitterionic molecule like 1-aminopyrrolidine-2-carboxylic acid, which lacks a strong UV chromophore, a considered approach to method development is essential. Based on successful separations of structurally similar proline derivatives, a direct HPLC method using a polysaccharide-based CSP is proposed as a highly effective starting point.[2][3]
Proposed Chiral HPLC Method: A Starting Point for Validation
The following protocol is a well-reasoned starting point for the development and validation of a chiral HPLC method for 1-aminopyrrolidine-2-carboxylic acid. It leverages established principles for the separation of cyclic amino acids.
Instrumentation:
HPLC system with a quaternary pump, autosampler, column thermostat, and a UV or Evaporative Light Scattering Detector (ELSD). An ELSD is recommended due to the analyte's poor UV absorbance.
Chromatographic Conditions:
Parameter
Recommended Condition
Rationale
Chiral Stationary Phase
Chiralpak® AD-H (250 mm x 4.6 mm, 5 µm) or equivalent amylose-based CSP
Polysaccharide-based CSPs, particularly amylose derivatives, have demonstrated excellent chiral recognition for proline and its analogues through hydrogen bonding, dipole-dipole, and steric interactions.[2][3]
A normal-phase mobile system is often effective for polysaccharide CSPs. The alcohol modifier (ethanol) is crucial for modulating retention and selectivity, while the acidic additive (TFA) helps to suppress the ionization of the carboxylic acid and amino groups, leading to better peak shape.[2]
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column to ensure efficient separation.
Column Temperature
25°C
Temperature can influence selectivity; this is a typical starting point for method development.
Detection
ELSD or UV at low wavelength (e.g., 210 nm)
Due to the lack of a strong chromophore, ELSD is a more universal and sensitive detection method. If an ELSD is unavailable, detection at low UV wavelengths is an alternative, albeit with potentially lower sensitivity.
Injection Volume
10 µL
A standard injection volume, to be optimized based on sample concentration and detector response.
Method Validation: A Self-Validating System for Trustworthy Results
Once the initial chromatographic conditions are optimized to achieve baseline separation of the enantiomers, the method must be rigorously validated to ensure its suitability for its intended purpose. The validation should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.
Experimental Protocol for Method Validation:
Specificity:
Inject a blank (mobile phase), the individual enantiomers (if available), and the racemic mixture to demonstrate that there are no interfering peaks at the retention times of the enantiomers.
Forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) should be performed on the sample to ensure that degradation products do not co-elute with either enantiomer.
Linearity:
Prepare a series of at least five concentrations of the racemate, spanning a range from the Limit of Quantitation (LOQ) to 150% of the expected concentration of the minor enantiomer.
Plot the peak area against the concentration for each enantiomer and determine the linearity by the correlation coefficient (r²), which should be ≥ 0.999.
Accuracy:
Perform recovery studies by spiking a known amount of the minor enantiomer into the major enantiomer at three different concentration levels (e.g., 50%, 100%, and 150% of the target concentration).
The recovery should be calculated, with an acceptance criterion typically between 98.0% and 102.0%.
Precision:
Repeatability (Intra-day precision): Analyze at least six replicate injections of a sample at 100% of the target concentration on the same day, by the same analyst, and on the same instrument. The relative standard deviation (RSD) should be ≤ 2.0%.
Intermediate Precision (Inter-day and inter-analyst): Repeat the analysis on a different day with a different analyst. The RSD between the two sets of results should be within acceptable limits (typically ≤ 3.0%).
Limit of Detection (LOD) and Limit of Quantitation (LOQ):
These can be determined based on the signal-to-noise ratio (S/N) or from the standard deviation of the response and the slope of the calibration curve.
For LOD, a S/N ratio of 3:1 is commonly used.
For LOQ, a S/N ratio of 10:1 is typical, and the precision at this concentration should be acceptable (e.g., RSD ≤ 10%).[4]
Robustness:
Intentionally make small variations to the method parameters, such as mobile phase composition (±2%), column temperature (±2°C), and flow rate (±0.1 mL/min), and assess the impact on the separation. The resolution between the enantiomers should remain acceptable.
Visualizing the Workflow
Comparative Analysis: Alternative Methodologies
While direct chiral HPLC is a robust primary method, other techniques offer alternative or complementary approaches to determining the enantiomeric purity of 1-aminopyrrolidine-2-carboxylic acid.
Indirect Chiral HPLC
This method involves derivatizing the enantiomers with a chiral derivatizing agent (CDA) to form diastereomers.[1] These diastereomers can then be separated on a conventional achiral HPLC column (e.g., C18).
Principle: The chiral derivatizing agent, being enantiomerically pure, reacts with both enantiomers of the analyte to form two diastereomers with different physicochemical properties, allowing for their separation on a standard HPLC column.
Advantages: Avoids the need for expensive chiral columns.
Disadvantages: Requires an additional reaction step, which can be time-consuming and may introduce impurities. The CDA must be of high enantiomeric purity to avoid inaccurate results.
Chiral Gas Chromatography (GC)
For volatile or semi-volatile compounds, chiral GC is a powerful technique with high resolution.
Principle: Similar to chiral HPLC, chiral GC uses a chiral stationary phase to separate enantiomers. The analyte must be volatile, which for amino acids necessitates a derivatization step to increase their volatility.[5]
Advantages: High separation efficiency and sensitivity, especially when coupled with a mass spectrometer (GC-MS).[5]
Disadvantages: Requires derivatization, which can be complex and may not be suitable for all analytes. The high temperatures of the GC inlet can potentially cause racemization.
Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents (CSAs)
NMR spectroscopy offers a non-separative method for determining enantiomeric purity.
Principle: A chiral solvating agent (CSA) is added to the sample, which forms transient diastereomeric complexes with the enantiomers of the analyte.[6] This results in different chemical shifts for corresponding protons in the two enantiomers, allowing for their quantification by integrating the respective signals in the ¹H NMR spectrum.
Advantages: Rapid analysis with minimal sample preparation. It is non-destructive and provides structural information.
Disadvantages: Generally lower sensitivity compared to chromatographic methods. Requires a relatively high concentration of the analyte and may not be suitable for trace-level analysis. The choice of CSA and solvent is critical for achieving good separation of the signals.
Quantitative Performance Comparison
The following table summarizes the typical performance characteristics of the discussed methods for the analysis of chiral amino acids and their derivatives. The values are representative and may vary depending on the specific analyte and instrumentation.
Parameter
Direct Chiral HPLC
Indirect Chiral HPLC
Chiral GC-MS
NMR with CSA
Principle
Diastereomeric interaction with CSP
Formation of diastereomers, separation on achiral column
Diastereomeric interaction with chiral GC column
Formation of transient diastereomeric complexes
Derivatization
Not required (but can be used for detection)
Required
Required
Not required
Typical Sensitivity (LOQ)
1-10 µg/mL
0.1-1 µg/mL
< 0.1 µg/mL
> 100 µg/mL
Precision (%RSD)
< 2%
< 3%
< 5%
< 5%
Analysis Time
10-30 min
15-40 min (including derivatization)
20-50 min (including derivatization)
5-15 min
Key Advantage
Robust and direct
Uses standard HPLC columns
High sensitivity and resolution
Rapid and non-destructive
Key Limitation
Requires specialized chiral columns
Extra sample preparation step
Requires derivatization and analyte volatility
Lower sensitivity
Logical Framework for Method Selection
Conclusion
The validation of the enantiomeric purity of 1-aminopyrrolidine-2-carboxylic acid is a critical step in ensuring the quality and safety of pharmaceuticals derived from this important chiral building block. Direct chiral HPLC using a polysaccharide-based stationary phase stands out as a robust, reliable, and efficient primary method for this purpose. Its direct nature avoids the potential pitfalls of derivatization, and when properly validated according to ICH guidelines, it provides a high degree of confidence in the results.
Alternative methods such as indirect HPLC, chiral GC-MS, and NMR with chiral solvating agents each have their own strengths and weaknesses. The choice of the most appropriate method will depend on specific laboratory requirements, including sensitivity needs, sample throughput, and available instrumentation. This guide provides the necessary framework and technical insights for researchers, scientists, and drug development professionals to make an informed decision and to develop and validate a scientifically sound method for the determination of the enantiomeric purity of 1-aminopyrrolidine-2-carboxylic acid.
References
Zhao, Y., & Pritts, W. A. (2007). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. Journal of Chromatography A, 1156(1-2), 228-235. [Link]
Weng, W., et al. (2008). Chiral separation of selected proline derivatives using a polysaccharide-type stationary phase by supercritical fluid chromatography and comparison with high-performance liquid chromatography. Journal of Chromatography A, 1191(1-2), 247-254. [Link]
Weng, W., et al. (2006). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 41(4), 1153-1160. [Link]
Li, Y., et al. (2014). Enantiomeric purity determination of (L)-amino acids with pre-column derivatization and chiral stationary phase: development and validation of the method. Food Chemistry, 158, 211-217. [Link]
Opekar, S., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(3), 347-358. [Link]
Scirp.org. (n.d.). Zhao, Y. and Pritts, W.A. (2007) Chiral Separation of Selected Proline Derivatives Using a Polysaccharide Type Stationary Phase by High-Performance Liquid Chromatography. Journal of Chromatography A, 1156, 228-235. [Link]
Wenzel, T. J., & Wilcox, J. D. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. Analytical Chemistry, 88(9), 4935-4941. [Link]
Di-Tria, G., et al. (2017). Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy. Organic Chemistry Frontiers, 4(11), 2244-2250. [Link]
Labuta, J., et al. (2021). Estimation of Enantiomeric Excess Based on Rapid Host–Guest Exchange. Chemosensors, 9(9), 259. [Link]
Jamieson, C., et al. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 93(11), 1944-1948. [Link]
Maisano, F., et al. (2006). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Journal of Biomolecular Techniques, 17(2), 137-143. [Link]
Labuta, J., et al. (2021). Estimation of Enantiomeric Excess Based on Rapid Host–Guest Exchange. Open Research Online. [Link]
Opekar, S., et al. (2021). Fig. 2. TIC GC/MS chromatogram of the chiral amino acid analysis... ResearchGate. [Link]
Rashaid, A. H. B., et al. (2020). Method validation parameters for amino acid analysis. LOD/LOQ are... ResearchGate. [Link]
Dolan, J. W. (2021). Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Separation Science. [Link]
Guesmi, F., et al. (2020). Features, roles and chiral analyses of proteinogenic amino acids. AIMS Molecular Science, 7(3), 259-282. [Link]
Pätzold, R. (2004). Chiral Separation of Amino Acids by Gas Chromatography. Comprehensive Analytical Chemistry, 42, 105-139. [Link]
Moos, M., & Opekar, S. (2022). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Springer. [Link]
1-aminopyrrolidine-2-carboxylic acid vs other hydrazine derivatives in organic synthesis
1-Aminopyrrolidine-2-Carboxylic Acid vs. Traditional Hydrazine Derivatives in Organic Synthesis: A Comparative Guide Introduction Hydrazine derivatives are cornerstone reagents in organic synthesis, traditionally employe...
Author: BenchChem Technical Support Team. Date: April 2026
1-Aminopyrrolidine-2-Carboxylic Acid vs. Traditional Hydrazine Derivatives in Organic Synthesis: A Comparative Guide
Introduction
Hydrazine derivatives are cornerstone reagents in organic synthesis, traditionally employed for hydrazone formation, Fischer indole syntheses, and N-N bond cleavage methodologies. However, as the demand for highly stereocontrolled asymmetric synthesis and the development of complex peptidomimetics has grown, so has the need for bifunctional, chiral hydrazines.
1-Aminopyrrolidine-2-carboxylic acid (also known as 1-aminoproline or 1-AP) represents a significant structural advancement in this space. By embedding an N-amino group within a chiral pyrrolidine ring that bears a carboxylic acid, 1-AP functions not only as a highly effective chiral auxiliary for asymmetric nucleophilic additions but also as a rigidifying monomer in foldamer chemistry[1]. This guide objectively compares the performance, mechanistic causality, and synthetic utility of 1-AP against traditional hydrazine derivatives like phenylhydrazine, N,N-dimethylhydrazine, and SAMP/RAMP.
Section 1: Mechanistic Profiling & Causality in Experimental Choices
The Causality of Chirality and Coordination
Traditional hydrazines, such as phenylhydrazine and N,N-dimethylhydrazine, react with aldehydes and ketones to form planar, achiral hydrazones. While these intermediates are highly stable, they offer no facial selectivity for subsequent nucleophilic attacks.
The introduction of SAMP ((S)-1-amino-2-methoxymethylpyrrolidine) revolutionized asymmetric synthesis by using a chiral pyrrolidine backbone to sterically shield one face of the hydrazone. 1-Aminoproline operates on a similar principle but replaces the methoxymethyl ether with a carboxylic acid (often utilized as an ester). This subtle structural shift fundamentally alters the coordination chemistry:
Enhanced Metal Chelation : The carbonyl oxygen of the 1-AP ester derivative provides a hard Lewis basic site. During nucleophilic addition, this site strongly coordinates to oxophilic metals (such as Cerium or Lithium), locking the transition state into a rigid, highly predictable conformation[2].
Umpolung Reactivity : 1-AP derivatives can facilitate Umpolung (polarity inversion) reactions. Once the N-N bond of the hydrazone moiety is cleaved, the nitrogen behaves as a potent nucleophile, attacking the adjacent ester to form an amide in highly selective cascade reactions[3].
Biological Orthogonality : In biological systems, 1-AP acts as a potent Vitamin B6 antagonist. It spontaneously condenses with Pyridoxal 5'-phosphate (PLP) to form an irreversible 1-aminoprolyl hydrazone, effectively shutting down PLP-dependent transsulfuration enzymes[4].
Section 2: Quantitative Data & Performance Comparison
To objectively evaluate 1-AP, we must benchmark its synthetic parameters against its structural and functional analogs.
Reagent
Primary Application
Stereocontrol Capacity
Nucleophilic Addition Tolerance
N-N Cleavage Conditions
1-Aminoproline (1-AP)
Asymmetric synthesis, Foldamers
High (de/ee > 95%)
Excellent (Organocerium, Organolithium)
Raney Ni / H
2
or Li/NH
3
SAMP / RAMP
Asymmetric alkylation/addition
Very High (ee > 98%)
Excellent (Organolithium, Grignard)
O
3
, or Raney Ni / H
2
Phenylhydrazine
Fischer Indole, Hydrazones
None (Achiral)
Poor (Prone to side reactions)
Zn/AcOH or SmI
2
N,N-Dimethylhydrazine
Hydrazone formation
None (Achiral)
Moderate
O
3
or hydrolysis
tert-Butyl carbazate
Protected hydrazine
None (Achiral)
Low (Boc group lability)
TFA (Boc removal)
Data synthesized from comparative organocatalysis and asymmetric transfer hydrogenation studies[2].
Protocol 1: Asymmetric Synthesis of Chiral Amines via 1-AP Hydrazones
Objective : Synthesize diastereomerically pure hydrazines from aldehydes using 1-AP as a chiral auxiliary.
Causality : Organolithium and Grignard reagents are highly basic and often cause
α
-deprotonation (enolization) of the hydrazone, drastically reducing yields. Organocerium reagents (R-CeCl
2
) are chosen because they are highly nucleophilic but possess low basicity, ensuring clean 1,2-addition across the C=N bond without abstracting
α
-protons[2].
Step-by-Step Methodology :
Hydrazone Formation : Dissolve the aldehyde (1.0 equiv) and 1-AP methyl ester (1.05 equiv) in anhydrous dichloromethane (DCM). Add a catalytic amount of p-toluenesulfonic acid. Stir at room temperature over activated 4Å molecular sieves for 12 hours.
Self-Validation: Monitor by TLC (Hexane/EtOAc). The disappearance of the aldehyde UV-active spot and the appearance of a less polar hydrazone spot confirm reaction completion.
Organocerium Preparation : Suspend anhydrous CeCl
3
(1.5 equiv) in dry THF and stir at room temperature for 2 hours. Cool to -78 °C. Dropwise add the desired organolithium or Grignard reagent (1.5 equiv). Stir for 1 hour at -78 °C to form the active R-CeCl
2
species.
Nucleophilic Addition : Slowly transfer the hydrazone solution into the organocerium flask at -78 °C. Maintain the temperature for 4 hours.
Causality: Strict temperature control at -78 °C is mandatory to maximize the facial selectivity dictated by the pyrrolidine ester's metal coordination.
Quenching and Cleavage : Quench with saturated aqueous NH
4
Cl. Extract with EtOAc. To obtain the primary chiral amine, subject the purified hydrazine to hydrogenolysis using Raney Nickel under H
2
(1 atm) in methanol for 12 hours[2].
Protocol 2: Incorporation of 1-AP into Foldamer Backbones (aza-ACPC analogs)
Objective : Synthesize a rigid
β
-peptide helix using 1-AP to enforce a stable helical conformation in aqueous media.
Causality : The N-N bond in 1-AP restricts the dihedral angles of the peptide backbone. The electrostatic repulsion between the adjacent nitrogen lone pairs enforces a distinct turn, stabilizing helical topologies (like 8-helices or 12-helices) that standard
β
-amino acids cannot achieve alone[1][5].
Step-by-Step Methodology :
Monomer Protection : Protect the N-amino group of 1-AP with a Boc group using Boc
2
O and NaHCO
3
in THF/H
2
O.
Peptide Coupling : Activate the carboxylic acid of Boc-1-AP using HATU (1.2 equiv) and DIPEA (2.0 equiv) in DMF. Add the growing peptide chain and stir for 4 hours.
Self-Validation: Use the Kaiser test (ninhydrin) to verify the complete consumption of free amines. A negative (yellow) result validates successful coupling.
Deprotection and Folding : Remove the Boc group using 20% TFA in DCM. Purify via RP-HPLC. The resulting oligomer will spontaneously fold into a stable helix in water, verifiable via Circular Dichroism (CD) spectroscopy[1].
Section 4: Visualizations
Workflow for the asymmetric synthesis of chiral amines using 1-aminoproline and organocerium.
Mechanistic pathway of Vitamin B6 antagonism via 1-aminoprolyl hydrazone formation.
Section 5: References
Piotr Roszkowski. "Selected Recent Developments in the Enantioselective Reduction of Imines by Asymmetric Transfer Hydrogenation." Mini-Reviews in Organic Chemistry.[Link]
Mayumi Kudo, et al. "Folding of a Linear Array of α-Amino Acids within a Helical Aromatic Oligoamide Frame." Journal of the American Chemical Society.[Link]
Hideaki Tsuji, et al. "Fate of 1-Aminoproline and Urinary Excretion of 1-Aminoprolyl Hydrazone of Pyridoxal in Rats." Agricultural and Biological Chemistry.[Link]
Tirayut Vilaivan. "Pyrrolidinyl PNA with α/β-Dipeptide Backbone: From Development to Applications." Accounts of Chemical Research.[Link]
"Highly Selective Synthesis of α-Aminoamide Utilizing an Umpolung Reaction and Characteristics of α-Hydrazonoester." Organic Letters.[Link]
comparing coupling efficiency of 1-aminopyrrolidine-2-carboxylic acid in SPPS
A Comparative Guide to the Coupling Efficiency of 1-Aminopyrrolidine-2-Carboxylic Acid in Solid-Phase Peptide Synthesis Authored by: A Senior Application Scientist Introduction: The Challenge of Incorporating Constrained...
Author: BenchChem Technical Support Team. Date: April 2026
A Comparative Guide to the Coupling Efficiency of 1-Aminopyrrolidine-2-Carboxylic Acid in Solid-Phase Peptide Synthesis
Authored by: A Senior Application Scientist
Introduction: The Challenge of Incorporating Constrained Proline Analogs
In the landscape of peptide science, the incorporation of non-proteinogenic amino acids is a key strategy for designing novel peptides with enhanced stability, constrained conformations, and unique biological activities. 1-aminopyrrolidine-2-carboxylic acid, a constrained proline analog, presents an intriguing building block for peptide chemists. However, its structural rigidity and N-substituted nature pose significant challenges to efficient incorporation during Solid-Phase Peptide Synthesis (SPPS).
Similar to proline, the secondary amine of 1-aminopyrrolidine-2-carboxylic acid leads to steric hindrance, which can significantly impede the coupling reaction. This often results in lower coupling efficiencies, incomplete reactions, and the formation of deletion sequences, ultimately impacting the purity and yield of the final peptide.[1] This guide provides a comparative analysis of coupling strategies for sterically hindered amino acids, with a focus on providing researchers with the tools to efficiently incorporate challenging residues like 1-aminopyrrolidine-2-carboxylic acid.
Understanding the Coupling Challenge: Steric Hindrance and Reactivity
The core of the challenge lies in the nucleophilic attack of the resin-bound amine on the activated carboxyl group of the incoming amino acid. For sterically hindered residues such as N-methylated amino acids and proline analogs, this approach is sterically disfavored.[2] The bulky side chain and the cyclic nature of 1-aminopyrrolidine-2-carboxylic acid create a crowded environment around the reactive centers, slowing down the rate of peptide bond formation.
To overcome this, a judicious choice of coupling reagents and reaction conditions is paramount. The ideal coupling reagent should generate a highly reactive activated species that can overcome the steric barrier without promoting side reactions like racemization.
Comparative Analysis of Coupling Reagents for Hindered Amino Acids
Common Coupling Reagents and Their Efficacy
Modern SPPS relies on a variety of in-situ activating reagents, which can be broadly categorized into two main classes: aminium/uronium salts and phosphonium salts.
May be less effective than HATU for severely hindered couplings.
COMU
Aminium/Uronium
Oxyma-ester
High reactivity, safer than benzotriazole-based reagents.[3]
Excellent alternative to HATU, often with superior performance.
PyBOP
Phosphonium
OBt-ester
Does not cause guanidinylation side reactions.
Effective for many hindered couplings.
PyAOP
Phosphonium
OAt-ester
High reactivity, similar to HATU.
Excellent choice for sterically demanding couplings.
DIC/Oxma
Carbodiimide/Additive
Oxyma-ester
Cost-effective, simple byproducts.
Can be effective, especially with microwave assistance.[2]
Expert Insight: For a highly hindered amino acid like 1-aminopyrrolidine-2-carboxylic acid, aminium/uronium reagents that form highly reactive OAt or Oxyma esters, such as HATU and COMU , are predicted to offer the highest coupling efficiencies. Phosphonium reagents like PyAOP are also excellent candidates. While traditional carbodiimide-based methods with DIC are workhorses in SPPS, they may prove less efficient for such challenging couplings unless reaction times are extended or microwave energy is employed.[4]
The Role of Microwave Irradiation
Microwave-assisted SPPS has emerged as a powerful technique to drive difficult couplings to completion.[2] The application of microwave energy can significantly accelerate reaction rates, allowing for the efficient incorporation of sterically hindered amino acids that would otherwise couple poorly under conventional conditions.
Experimental Protocols for Efficient Coupling
The following protocols are designed to provide a robust starting point for the incorporation of 1-aminopyrrolidine-2-carboxylic acid and other sterically hindered amino acids into a peptide sequence using an Fmoc/tBu strategy.
Oxyma Pure or HOBt (if not part of the coupling reagent)
Dichloromethane (DCM)
Cleavage cocktail (e.g., TFA/TIS/H2O 95:2.5:2.5)
Cold diethyl ether
Standard Coupling Protocol for Hindered Amino Acids
This protocol outlines a standard approach using a high-efficiency coupling reagent.
Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for another 15 minutes.
Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.
Amino Acid Activation: In a separate vial, dissolve the Fmoc-protected 1-aminopyrrolidine-2-carboxylic acid (4 eq.), the coupling reagent (e.g., HATU, 3.9 eq.), and an additive if needed (e.g., Oxyma, 4 eq.) in DMF. Add DIEA (8 eq.) and allow the mixture to pre-activate for 1-2 minutes.
Coupling: Add the activated amino acid solution to the resin. Agitate the reaction vessel for at least 2 hours at room temperature. For particularly difficult couplings, this time can be extended or a double coupling can be performed.[5]
Washing: Wash the resin with DMF (5-7 times) to remove excess reagents and byproducts.
Monitoring: Perform a Kaiser test or other qualitative test to confirm the completion of the coupling. If the test is positive (indicating free amines), a second coupling is recommended.
Repeat Cycle: Repeat steps 2-7 for each subsequent amino acid in the sequence.
Microwave-Assisted Coupling Protocol
For enhanced efficiency, especially with challenging sequences, a microwave peptide synthesizer can be utilized.
Resin Swelling and Deprotection: Follow steps 1-3 of the standard protocol.
Reagent Addition: Add the Fmoc-protected amino acid (5 eq.), coupling reagent (e.g., DIC, 5 eq.), and additive (e.g., Oxyma, 5 eq.) in DMF to the resin in the microwave reaction vessel.
Microwave Coupling: Perform the coupling reaction in the microwave synthesizer at a set temperature (e.g., 75°C) for a defined time (e.g., 5-10 minutes).
Washing: After the coupling is complete, wash the resin thoroughly with DMF.
Monitoring and Repetition: As with the standard protocol, monitor the reaction and repeat the cycle as necessary.
Visualizing the Workflow
Standard SPPS Cycle for Hindered Amino Acids
Caption: The cyclical process of solid-phase peptide synthesis.
Coupling Reagent Activation Mechanism
Caption: Activation of a carboxylic acid using HATU.
Conclusion and Recommendations
The successful incorporation of sterically demanding amino acids like 1-aminopyrrolidine-2-carboxylic acid into peptides via SPPS is a challenging yet achievable goal. The key to success lies in the strategic selection of coupling reagents and the optimization of reaction conditions.
Based on the available evidence for other hindered amino acids, the following recommendations are made:
Prioritize High-Activity Coupling Reagents: Employ aminium/uronium salts such as HATU or COMU, or phosphonium salts like PyAOP, to generate highly reactive activated esters capable of overcoming steric hindrance.
Consider Microwave-Assisted Synthesis: For particularly difficult couplings or longer peptide sequences containing multiple hindered residues, microwave-assisted SPPS can significantly improve coupling efficiency and reduce reaction times.
Monitor Coupling Reactions: Always use a qualitative test, such as the Kaiser test, to monitor the completion of each coupling step. Do not hesitate to perform a double coupling if the reaction is incomplete.
Optimize Reaction Times and Equivalents: Be prepared to increase coupling times and the equivalents of amino acid and coupling reagents beyond standard protocols for non-hindered amino acids.
By following these guidelines and understanding the underlying chemical principles, researchers can confidently incorporate 1-aminopyrrolidine-2-carboxylic acid and other challenging building blocks into their synthetic peptides, paving the way for the discovery of novel and potent therapeutic and research agents.
References
Fields, G. B. (2011). Introduction to Peptide Synthesis. Current Protocols in Protein Science, Chapter 18, Unit 18.1.
CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]
Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Journal of Organic Chemistry, 65(24), 8080-8082.
Applied Biosystems. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
Bock, M. G., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Chemistry, 8, 178.
Gyros Protein Technologies. (n.d.). SPPS Tips For Success Handout.
Tolomelli, A., et al. (2023). Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®). Molecules, 28(19), 7183.
Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]
Thamm, P. (2004). Synthesis of Peptides Containing Proline Analogues. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a.
Young, J. D., et al. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide Research, 3(4), 194-200.
Vazquez, M. E. (2015). Are double couplings in SPPS interesting for purity of short peptides? ResearchGate. Retrieved from [Link]
crystallographic validation of 1-aminopyrrolidine-2-carboxylic acid conformation
Crystallographic Validation of 1-Aminopyrrolidine-2-Carboxylic Acid Conformation: A Comparative Guide As peptidomimetic engineering advances, the incorporation of non-canonical constraints has become a cornerstone of rat...
Author: BenchChem Technical Support Team. Date: April 2026
Crystallographic Validation of 1-Aminopyrrolidine-2-Carboxylic Acid Conformation: A Comparative Guide
As peptidomimetic engineering advances, the incorporation of non-canonical constraints has become a cornerstone of rational drug design. Among these, 1-aminopyrrolidine-2-carboxylic acid (commonly referred to as
N
-aminoproline or the
α
-hydrazino analogue of proline, denoted hPro ) stands out as a powerful conformational restrictor.
When incorporated into a peptide backbone, hPro replaces the canonical
α
-carbon with a nitrogen atom, forming a localized hydrazide linkage. As a Senior Application Scientist, I approach the validation of such synthetic modifications not just as an analytical task, but as a stereoelectronic puzzle. To confidently claim that an hPro-modified peptide adopts a specific fold, we must employ a self-validating system that bridges solid-state absolute geometry with solution-state physiological dynamics.
This guide objectively compares the analytical modalities used to validate the hPro conformation, detailing the causality behind its unique folding behavior and providing field-proven, step-by-step experimental workflows.
Mechanistic Insights: The "Hydrazino-Turn"
Why does 1-aminopyrrolidine-2-carboxylic acid induce a highly specific secondary structure? The answer lies in stereoelectronic causality.
The introduction of an electronegative nitrogen atom at the
α
-position creates a localized conflict. The lone pair on the pyrrolidine nitrogen (
Nα
) repels the adjacent carbonyl oxygen, heavily restricting the accessible Ramachandran dihedral space. Furthermore, this
Nα
lone pair acts as a potent, built-in hydrogen bond acceptor. During the folding process, it captures the amide proton of the
i+2
residue, forming a highly stable bifurcated hydrogen bond —a signature motif known as the "hydrazino-turn"[1].
In model tripeptides (e.g., Boc-Gly-hPro-Gly-NHiPr), this bifurcated network allows the
i+2
NH to interact simultaneously with the
i
carbonyl and the
i+1Nα
lone pair, a geometry completely inaccessible to canonical proline[2].
Comparative Analysis of Validation Modalities
To prove the existence of the hydrazino-turn, relying on a single technique is a critical failure point. Crystal packing forces can artificially stabilize conformations that do not exist in solution, while NMR alone lacks the atomic resolution to definitively prove bifurcated geometries. A robust validation strategy requires orthogonal cross-validation.
Table 1: Performance Comparison of Conformational Validation Modalities
Modality
Resolution / Precision
State
Strengths
Limitations
Single-Crystal X-Ray Diffraction
Ultra-High (< 0.8 Å)
Solid
Provides absolute stereochemistry and exact H-bond distances; directly visualizes the bifurcated network[1].
Susceptible to crystal packing artifacts; requires diffraction-quality single crystals.
Solution-State NMR (ROESY/NOESY)
Medium (Distance Restraints)
Liquid
Captures dynamic ensembles; confirms the physiological/solvent relevance of the fold[3].
Time-averaged data; requires complex spectral deconvolution and high solubility.
Molecular Dynamics (MD)
High (Theoretical)
In Silico
High-throughput; maps transition states and folding pathways.
Relies on empirical force fields; requires experimental grounding to ensure accuracy.
Self-Validating Experimental Protocols
To establish a trustworthy dataset, the following protocols must be executed in tandem. The X-ray data provides the static blueprint, while the NMR protocol acts as the orthogonal verification system.
Protocol 1: High-Resolution X-Ray Crystallography of hPro Peptides
Objective: Obtain absolute atomic coordinates of the bifurcated hydrazino-turn.
Crystallization via Vapor Diffusion: Dissolve the purified hPro-containing peptide in a binary solvent system (e.g.,
CH2Cl2
/hexane or EtOAc/hexane) at a concentration of 10–20 mg/mL. Set up hanging-drop vapor diffusion plates, mixing 1 µL of peptide solution with 1 µL of the reservoir solution.
Cryoprotection & Harvesting: Once single crystals form (typically 3–14 days), harvest a crystal using a micromount. Briefly soak the crystal in a cryoprotectant (mother liquor supplemented with 20% glycerol or PEG 400) to prevent ice lattice formation.
Diffraction & Data Collection: Mount the crystal on a goniometer under a continuous 100 K nitrogen stream. Collect diffraction data using Cu
Kα
radiation (
λ=1.5418
Å) or a synchrotron source for microcrystals.
Phase Solution & Refinement: Solve the phase problem using direct methods (e.g., SHELXT). Refine the structure using SHELXL, applying anisotropic displacement parameters for all non-hydrogen atoms. Explicitly locate the amide protons in the difference Fourier map to confirm the bifurcated H-bond trajectory.
Protocol 2: Solution-State NMR Validation (The Orthogonal Check)
Objective: Confirm that the solid-state conformation is retained in solution.
Sample Preparation: Dissolve the peptide in anhydrous
CDCl3
or
CD2Cl2
to a concentration of 5–10 mM. (Non-polar solvents are preferred to observe intramolecular H-bonds without solvent competition)[3].
Data Acquisition: Acquire 1D
1H
, 2D TOCSY, and 2D ROESY/NOESY spectra at 298 K on a high-field spectrometer (≥ 600 MHz).
Temperature Coefficient Analysis (
Δδ/ΔT
): Acquire 1D
1H
spectra across a temperature gradient (280 K to 320 K in 5 K increments). Calculate the temperature coefficient for each amide proton. Values more positive than -3.0 ppb/K indicate solvent-shielded protons, validating their participation in the intramolecular hydrazino-turn[3].
Restraint Mapping: Extract interatomic distance restraints from NOE cross-peak volumes to calculate the solution ensemble and overlay it with the X-ray coordinates.
Quantitative Data Comparison
The true power of 1-aminopyrrolidine-2-carboxylic acid is revealed when comparing its structural metrics against canonical proline. The data below synthesizes expected crystallographic and NMR parameters for the hPro turn.
Table 2: Crystallographic vs. NMR Structural Parameters of the hPro Hydrazino-Turn
Structural Parameter
X-Ray Crystallography (Solid-State)
Solution NMR (
CDCl3
)
Standard Proline
β
-II Turn (Reference)
ϕ2
Dihedral (hPro/Pro)
-65°
-60° to -70°
-60°
ψ2
Dihedral (hPro/Pro)
+125°
+120° to +135°
+120°
i
CO
⋯i+3
NH Distance
2.95 Å
< 3.0 Å (Strong NOE)
3.05 Å
i+1Nα⋯i+2
NH Distance
2.65 Å (Bifurcated)
Shielded (Low
Δδ/ΔT
)
N/A (No
Nα
lone pair)
Amide Bond Geometry (
ω1
)
Trans (178°)
Trans
Trans / Cis equilibrium
Visualizing the Validation Workflow
To ensure scientific integrity, the relationship between synthesis, solid-state determination, and solution-state validation must be treated as a closed, iterative loop.
Caption: Self-validating workflow for the crystallographic and orthogonal validation of hPro conformations.
References
Infrared spectral study of hydration of N,N-dimethylbenzamide in dioxane-water mixtures: molecular level structure of hydrated amides and hydration constants (Contains Zerkout et al., Turn induction by N-aminoproline).
Source: researcher.life
URL:[Link]
Efficient synthesis of enantiomerically pure (S)-δ-azaproline starting from (R)-α-hydroxy-γ-butyrolactone via the Mitsunobu reaction (Contains Aubry et al., X-Ray conformational study of hydrazino peptide analogues).
Source: researchgate.net
URL:[Link]
Conformation of Nα-Substituted Hydrazino Acetamides in CDCl3, the Precious Help of the Analysis of Δδ between Amidic Hydrogens, and Correlation to the Conformation of Aza-β3-peptides
Source: acs.org
URL:[Link]
A Senior Application Scientist's Guide to the Proper Disposal of 1-Aminopyrrolidine-2-carboxylic Acid
This document provides comprehensive, step-by-step guidance for the safe handling and disposal of 1-Aminopyrrolidine-2-carboxylic acid. As a proline derivative used in sophisticated research and development, its proper m...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides comprehensive, step-by-step guidance for the safe handling and disposal of 1-Aminopyrrolidine-2-carboxylic acid. As a proline derivative used in sophisticated research and development, its proper management is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and protecting the environment. This guide is structured to provide a deep, procedural understanding, moving beyond simple checklists to explain the scientific rationale behind each recommended step.
Hazard Assessment and Characterization
Under fire conditions, hazardous decomposition products can include carbon oxides and nitrogen oxides[3]. The compound's environmental fate has not been fully investigated, meaning its release into the environment must be strictly avoided[5][6].
Table 1: Summary of Assessed Hazards and Handling Precautions
Parameter
Guideline
Rationale & Sources
Physical State
Solid, likely a white to off-white crystalline powder.
Based on typical characteristics of similar amino acid derivatives[3][7].
Potential Health Hazards
May cause serious eye irritation/damage. May cause skin and respiratory tract irritation. May be harmful if swallowed.[1][3][4]
Inferred from safety data for structurally related aminopyrrolidine compounds which show these classifications.
Personal Protective Equipment (PPE)
Safety glasses with side-shields (or goggles), chemical-resistant gloves (e.g., nitrile), and a lab coat are mandatory.[3][5]
Standard good laboratory practice for handling chemicals of unknown or moderate toxicity.
Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][8]
Prevents degradation and minimizes exposure to moisture and atmospheric contaminants.
Incompatible Materials
Strong oxidizing agents.
To prevent potentially vigorous or hazardous reactions[8][9].
Spill Management Protocol
Accidental spills must be managed promptly and safely to mitigate exposure risks. The causality behind this protocol is to contain, absorb, and collect the hazardous material without creating airborne dust or spreading the contamination.
Step-by-Step Spill Cleanup:
Evacuate and Secure: Immediately alert personnel in the vicinity and restrict access to the spill area. Ensure adequate ventilation, preferably within a chemical fume hood[3].
Don PPE: Before addressing the spill, equip yourself with the appropriate PPE as detailed in Table 1.
Containment: For a solid spill, carefully sweep up the material to avoid creating dust. A plastic sheet can be used to cover the powder to minimize spreading[5][8]. For liquid solutions, surround the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).
Collection: Mechanically take up the spilled material and place it into a suitable, clearly labeled, and sealed container for disposal as hazardous waste[3][5][6]. Do not add water or other solvents directly to the spill unless instructed by your institution's Environmental Health and Safety (EHS) department.
Decontamination: Clean the spill surface thoroughly. All cleaning materials (wipes, absorbent pads, contaminated gloves) must be collected and placed in the hazardous waste container[10].
Reporting: Report the incident to your laboratory supervisor and EHS department, following institutional procedures.
Waste Disposal Workflow: A Decision-Based Approach
The cornerstone of proper chemical disposal is a self-validating system of waste characterization and segregation. The following workflow, represented visually in the diagram below, provides a logical pathway for managing all waste streams containing 1-Aminopyrrolidine-2-carboxylic acid. The primary directive is the avoidance of sewer disposal and the segregation of waste to prevent dangerous reactions and ensure environmentally sound disposal[11][12].
Caption: Disposal decision workflow for 1-Aminopyrrolidine-2-carboxylic acid.
Detailed Disposal Methodologies
4.1. Waste Segregation and Containerization
The principle of waste segregation is paramount to laboratory safety. Incompatible chemicals, when mixed, can react violently, emit toxic gases, or generate heat[13].
Solid Waste: All unused or expired solid 1-Aminopyrrolidine-2-carboxylic acid, along with contaminated items like gloves, weigh boats, and absorbent materials, must be collected in a designated solid hazardous waste container[10]. The container must be made of a compatible material (e.g., high-density polyethylene), be in good condition, and kept securely sealed when not in use[12].
Liquid Waste: Aqueous solutions containing this compound must be collected in a designated aqueous hazardous waste container. Do not mix this waste with organic solvents unless your institution's EHS guidelines specifically permit it. Crucially, due to unknown environmental effects, do not dispose of aqueous solutions down the drain[5][10].
All waste containers must be clearly labeled with the words "Hazardous Waste" and a full list of their chemical contents, including concentrations[12].
4.2. Final Disposal by Licensed Professionals
For research laboratories, the only acceptable method for disposing of collected chemical waste is through a licensed professional waste disposal service[3]. These services are equipped to handle and treat hazardous materials in compliance with stringent federal and local regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States[11][14].
The most common disposal route for this type of organic chemical waste is controlled incineration at a permitted hazardous waste facility[6]. This high-temperature process, often equipped with flue gas scrubbing, ensures the complete destruction of the compound, converting it to less harmful substances like carbon dioxide, water, and nitrogen gas[6].
Regulatory Compliance and Trustworthiness
Adherence to these protocols forms a self-validating system of safety and compliance. By treating 1-Aminopyrrolidine-2-carboxylic acid with the caution afforded to a potentially hazardous substance and managing its waste stream according to established federal and institutional guidelines, you build a foundation of trustworthiness in your laboratory's operations. Always consult your institution's specific Chemical Hygiene Plan and EHS department, as they will provide guidance tailored to your location and facilities[15][16]. Obtaining an EPA ID number may be necessary depending on the volume of hazardous waste your laboratory generates monthly[14].
References
SAFETY DATA SHEET. (2018). [Source Link Not Available].
Safety Data Sheet - LGC Standards. (2015). [Source Link Not Available]. Provides hazard identification (skin/eye irritation) and first-aid measures for a similar chemical.
Standard Guide for Disposal Of Laboratory Chemicals And Samples - P2 InfoHouse.[Source Link Not Available].
How to Dispose of Chemical Waste in a Lab Correctly. (2022). GAIACA. [Link]
How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025). Daniels Health. [Link]
Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]
Laboratory Environmental Sample Disposal Information Document. EPA. [Link]
Personal protective equipment for handling 1-Aminopyrrolidine-2-carboxylic acid
Comprehensive Safety and Operational Guide for Handling 1-Aminopyrrolidine-2-carboxylic Acid As a Senior Application Scientist, I frequently consult with research teams and drug development professionals on the safe hand...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Operational Guide for Handling 1-Aminopyrrolidine-2-carboxylic Acid
As a Senior Application Scientist, I frequently consult with research teams and drug development professionals on the safe handling of potent biochemical inhibitors. 1-Aminopyrrolidine-2-carboxylic acid (commonly known as 1-amino-D-proline or 1-aminoproline) is a light yellow crystalline compound[1]. Naturally derived from the hydrolysis of linatine in flaxseed, it is a highly potent vitamin B6 antagonist[2]. Because of its specific mechanism of action, handling this compound requires stringent personal protective equipment (PPE) and operational protocols to prevent accidental exposure and subsequent neurotoxicity.
Mechanistic Toxicology: The "Why" Behind the Safety Protocols
Understanding the causality of a chemical's toxicity is the foundation of laboratory safety. 1-Aminoproline is not merely an irritant; it is a systemic metabolic disruptor. Upon absorption, its active hydrazine moiety directly binds to and inhibits pyridoxal 5'-phosphate (PLP)-dependent enzymes, such as hepatic cystathionine β-synthase and cystathionine γ-lyase[2].
This inhibition rapidly depletes active vitamin B6 levels in the body, leading to severe neurological symptoms. In murine models, intraperitoneal exposure has an LD50 of approximately 26 mg/kg, with mortality preceded by severe convulsions[3]. Consequently, all PPE and handling procedures must be designed to achieve absolute respiratory and dermal isolation.
Biochemical pathway of 1-aminoproline-induced neurotoxicity via PLP enzyme inhibition.
Physicochemical and Toxicity Profile
To design an effective safety matrix, we must first understand the quantitative properties of the compound.
Property
Value
Clinical / Safety Implication
CAS Number
10139-05-6
Unique identifier for SDS tracking and disposal[1].
Low volatility, but particulate dust hazard remains[1].
Lethal Dose (LD50)
~26 mg/kg (Rat, i.p.)
High acute toxicity; requires strict containment[3].
Personal Protective Equipment (PPE) Matrix
Based on the compound's profile, the following PPE is mandatory. Each layer is selected based on specific mechanistic risks:
Respiratory Protection: N95 or P100 particulate respirator.
Causality: The primary risk during handling is the aerosolization of the crystalline powder. Inhalation bypasses first-pass metabolism, leading to rapid systemic absorption and subsequent PLP-enzyme inhibition.
Hand Protection: Double-gloving with heavy-duty nitrile gloves (minimum 5 mil thickness).
Causality: Hydrazine derivatives can permeate standard latex. Double-gloving ensures that if the outer glove is compromised by micro-abrasions from spatulas or vials, the inner glove maintains the dermal barrier.
Eye/Face Protection: ANSI Z87.1 compliant chemical splash goggles.
Causality: The ocular mucosa provides a direct pathway to the bloodstream. Goggles protect against both airborne dust during weighing and accidental splashes during solvent reconstitution.
Body Protection: Disposable, chemically resistant lab coat (e.g., Tyvek) with knit cuffs.
Causality: Prevents the accumulation of microscopic crystals on standard cotton lab coats, which could later be transferred outside the controlled laboratory environment.
To ensure a self-validating safety system, researchers must follow this precise methodology when working with 1-aminoproline.
Protocol 1: Safe Weighing and Reconstitution
Preparation: Conduct all work inside a Class II Type B2 Biological Safety Cabinet (BSC) or a certified chemical fume hood. Line the work surface with plastic-backed absorbent bench paper to catch micro-spills.
Equipment Neutralization: Ensure the analytical balance is grounded to prevent static electricity, which can cause the light powder to disperse.
Weighing: Tare a static-free weigh boat. Using a micro-spatula, transfer the 1-aminoproline slowly. Avoid rapid, sweeping motions that generate dust.
Reconstitution: Dissolve the compound in your designated solvent (e.g., sterile water or biological buffer) before removing the vessel from the fume hood. Cap the vial tightly and vortex.
Decontamination: Wipe down the balance, spatulas, and the exterior of the sealed vial with a 10% sodium hypochlorite (bleach) solution.
Causality: The oxidizing agent neutralizes the reactive hydrazine moiety. Follow with a 70% ethanol wipe to remove bleach residue and prevent equipment corrosion.
Protocol 2: Spill Containment and Waste Disposal Plan
Powder Spill Containment: Do not sweep dry powder. Gently cover the spill with damp absorbent paper towels to suppress aerosolization.
Chemical Neutralization: Carefully pour a 10% bleach solution over the damp towels. Allow a 15-minute contact time to fully oxidize the 1-aminoproline into non-toxic byproducts.
Collection: Using non-sparking disposable tools, scoop the neutralized waste and place it into a rigid, leak-proof hazardous waste container.
Disposal: Label the container clearly as "Toxic Chemical Waste - Hydrazine Derivative (CAS 10139-05-6)"[5]. Transfer to your institution's certified hazardous waste management team. Never dispose of 1-aminoproline solutions down the sink.
Standard operating procedure for the safe handling and disposal of 1-aminoproline.
References
LookChem. "Cas 10139-05-6, D-Proline, 1-amino-". Available at:[Link]
PubChem, National Institutes of Health. "D-Proline, 1-amino- | C5H10N2O2 | CID 2737005". Available at:[Link]
Library and Archives Canada. "Characterization, quantification, and in vivo effects of vitamin B6 antagonists from flaxseed on amino acid metabolism". Available at:[Link]
ResearchGate. "The effects of 1-amino-D-proline on the production of carnitine from exogenous protein-bound trimethyllysine by the perfused rat liver". Available at:[Link]
BIOFOUNT. "N-Amino-D-proline | MFCD00269900". Available at:[Link]
